N-benzyl-2,5-dichloro-N-ethylbenzamide

Core Science & Biosynthesis

An In-depth Technical Guide to N-benzyl-2,5-dichloro-N-ethylbenzamide: Molecular Weight, Chemical Properties, and Synthetic Pathways

For Researchers, Scientists, and Drug Development Professionals

Core Molecular Attributes and Physicochemical Properties

N-substituted benzamides are a significant class of organic compounds with diverse applications in medicinal chemistry and materials science.[1][2] Their biological activity is often influenced by the nature and position of substituents on both the benzoyl and amine moieties. The subject of this guide, N-benzyl-2,5-dichloro-N-ethylbenzamide, possesses a dichlorinated benzene ring, which is expected to significantly impact its electronic and lipophilic properties.

While specific experimental data for the target molecule is unavailable, we can infer its properties from the closely related compound, N-benzyl-2,5-dichloro-N-(2-chloroethyl)benzamide, for which computed data is available.[3]

Molecular Identity and Weight

The core structure consists of a 2,5-dichlorobenzoyl group attached to a nitrogen atom which is further substituted with a benzyl group and an ethyl group.

Table 1: Calculated Physicochemical Properties of the Analogue N-benzyl-2,5-dichloro-N-(2-chloroethyl)benzamide [3]

Property	Value
Molecular Formula	C₁₆H₁₄Cl₃NO
Molecular Weight	342.6 g/mol
Exact Mass	341.014097 Da
XLogP3	4.7
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	4
Topological Polar Surface Area	20.3 Ų

The substitution of the 2-chloroethyl group with an ethyl group to form the target molecule, N-benzyl-2,5-dichloro-N-ethylbenzamide, would result in the following calculated molecular attributes:

Table 2: Calculated Physicochemical Properties of N-benzyl-2,5-dichloro-N-ethylbenzamide

Property	Value
Molecular Formula	C₁₆H₁₅Cl₂NO
Molecular Weight	308.20 g/mol
Exact Mass	307.05307 Da

Structural Features and Predicted Reactivity

The chemical behavior of N-benzyl-2,5-dichloro-N-ethylbenzamide is dictated by its functional groups:

• Amide Group: The amide linkage is relatively stable but can be hydrolyzed under strong acidic or basic conditions. The lone pair of electrons on the nitrogen atom is delocalized into the carbonyl group, which imparts a planar character to the amide bond and restricts rotation.

• Dichlorinated Benzene Ring: The two chlorine atoms are electron-withdrawing groups, which can influence the reactivity of the aromatic ring in electrophilic substitution reactions. They also contribute to the lipophilicity of the molecule.

• Benzyl and Ethyl Groups: These alkyl and aryl-alkyl substituents attached to the nitrogen atom provide steric bulk and further increase the lipophilicity of the compound.

Proposed Synthesis and Experimental Protocols

The most direct and common method for the synthesis of N-substituted benzamides is the acylation of a secondary amine with a benzoyl chloride.[4][5] This approach is widely used due to the high reactivity of acyl chlorides and the generally good yields obtained.

Retrosynthetic Analysis and Proposed Synthetic Route

A plausible synthetic route for N-benzyl-2,5-dichloro-N-ethylbenzamide involves the reaction of 2,5-dichlorobenzoyl chloride with N-benzylethylamine in the presence of a base to neutralize the hydrochloric acid byproduct.

Caption: Retrosynthetic analysis of N-benzyl-2,5-dichloro-N-ethylbenzamide.

Step-by-Step Experimental Protocol

This protocol is a general guideline and may require optimization for specific laboratory conditions and scales.

Step 1: Synthesis of 2,5-Dichlorobenzoyl Chloride

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,5-dichlorobenzoic acid (1 equivalent).

• Add thionyl chloride (SOCl₂) (2-3 equivalents) in a fume hood. A few drops of dimethylformamide (DMF) can be added as a catalyst.[6]

• Heat the reaction mixture to reflux for 2-4 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude 2,5-dichlorobenzoyl chloride can be used directly in the next step or purified by vacuum distillation.

Step 2: Synthesis of N-benzyl-2,5-dichloro-N-ethylbenzamide

• Dissolve N-benzylethylamine (1 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents) or pyridine in an anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).[5]

• Cool the solution to 0 °C in an ice bath.

• Add a solution of 2,5-dichlorobenzoyl chloride (1 equivalent) in the same anhydrous solvent dropwise to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it successively with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.[5]

• Purify the crude N-benzyl-2,5-dichloro-N-ethylbenzamide by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate).

Caption: Proposed workflow for the synthesis of N-benzyl-2,5-dichloro-N-ethylbenzamide.

Characterization and Analytical Methods

The identity and purity of the synthesized N-benzyl-2,5-dichloro-N-ethylbenzamide should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the benzylic methylene protons, the ethyl group protons, and the amide protons (if present as rotamers). The ¹³C NMR spectrum will confirm the number of unique carbon atoms in the molecule.[1]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the molecular formula by providing a highly accurate mass measurement.[4]

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic strong absorption band for the amide carbonyl (C=O) stretch, typically in the range of 1630-1680 cm⁻¹.[1]

• Melting Point: A sharp melting point range for the purified solid product is a good indicator of its purity.

Potential Applications and Future Directions

While the specific applications of N-benzyl-2,5-dichloro-N-ethylbenzamide are not documented, related benzamide structures have shown a wide range of biological activities. Many N-substituted benzamides are being investigated as potential therapeutic agents, including as antitumor and anti-inflammatory agents.[1][2][7] The presence of the dichloro-substituted phenyl ring suggests that this compound could be explored for its potential as a herbicide or pesticide, as other chlorinated benzamides have found use in agriculture.[8][9][10]

Further research could involve the synthesis of a library of related analogues with variations in the substitution pattern on the benzoyl ring and different alkyl/aryl groups on the nitrogen atom to explore structure-activity relationships (SAR) for various biological targets.

References

• Chen T, Jiang H, Zhou J, Li Z, Huang W, et al. (2018) Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor. Agents. Med Chem (Los Angeles) 8: 273-280. doi: 10.4172/2161-0444.1000524. [Link]

• Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. (2026, February 9). ResearchGate. [Link]

• Al-Azzawi, A. M., & Al-Rubaie, A. Z. (2021). Synthesis and Single Crystal Structures of N-Substituted Benzamides and Their Chemoselective Selenation/Reduction Derivatives. Molecules, 26(8), 2292. [Link]

• Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. (2018). PubMed. [Link]

• N-benzyl-2,5-dichloro-N-(2-chloroethyl)benzamide. PubChem. [Link]

• Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. (2012). PMC. [Link]

• Sethi, R., Arora, S., Saini, D., & Jain, S. (2016). Synthesis, Characterization, Molecular Docking Studies and Antimicrobial Evaluation of N-Benzimidazol-1-Yl-Methyl-Benzamide Derivatives. Indian Journal of Pharmaceutical Education and Research, 50(3), 424-435. [Link]

• Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. (2024, September 28). Preprints.org. [Link]

• 3,5-Dichlorobenzamide - Introduction. (2024, April 9). ChemBK. [Link]

• Process for preparing N-benzylamines. (2002).

• 2,6-Dichlorobenzamide. Solubility of Things. [Link]

• Yadav, A. R., & Mohite, S. K. (2020). Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. International Journal of Scientific Research in Science and Technology, 7(2), 68-74. [Link]

• 2,6-Dichlorobenzamide. PubChem. [Link]

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N-benzyl-2,5-dichloro-N-ethylbenzamide CAS number and IUPAC identification

An In-Depth Technical Guide to N-benzyl-2,5-dichloro-N-ethylbenzamide: Synthesis, Characterization, and Handling

Authored by a Senior Application Scientist

Foreword: This document provides a comprehensive technical overview of N-benzyl-2,5-dichloro-N-ethylbenzamide, a compound of interest for researchers and professionals in drug development and synthetic chemistry. While a specific CAS number for this molecule is not publicly cataloged, indicating it may not be a widely commercialized substance, its structural motifs are common in pharmacologically active compounds. This guide, therefore, synthesizes information from related, well-documented molecules to provide a robust framework for its synthesis, analysis, and safe handling.

Chemical Identification and Properties

IUPAC Identification

Based on the principles of chemical nomenclature, the IUPAC name for the compound is N-benzyl-2,5-dichloro-N-ethylbenzamide .

The structure is characterized by a benzamide core with the following substitutions:

• Two chlorine atoms at positions 2 and 5 of the benzoyl ring.

• An ethyl group and a benzyl group attached to the amide nitrogen.

Physicochemical Properties

The exact physicochemical properties of N-benzyl-2,5-dichloro-N-ethylbenzamide are not empirically documented in public literature. However, we can predict its properties based on structurally similar N-substituted and chlorinated benzamides. These properties are crucial for designing experimental conditions, such as solvent selection for synthesis and purification, as well as for understanding its potential behavior in biological systems.

Property	Predicted Value/Characteristic	Rationale and Comparative Insights
Molecular Formula	C₁₆H₁₅Cl₂NO	Derived from the chemical structure.
Molecular Weight	308.20 g/mol	Calculated from the molecular formula.
Appearance	Likely a white to off-white solid	Aromatic amides are typically crystalline solids at room temperature.
Solubility	Sparingly soluble in water; soluble in organic solvents (e.g., DCM, ethyl acetate, THF)	The presence of the aromatic rings and the dichloro-substituents contribute to its lipophilicity, reducing water solubility. N-substituted benzamides generally show good solubility in common organic solvents.[1]
Melting Point	Moderately high	Aromatic amides with similar complexity have melting points that reflect their crystalline nature.
Lipophilicity (logP)	Predicted to be high	The benzyl and dichlorophenyl groups significantly increase the lipophilicity of the molecule.

Synthesis of N-benzyl-2,5-dichloro-N-ethylbenzamide

The synthesis of N-benzyl-2,5-dichloro-N-ethylbenzamide can be logically approached through the formation of the amide bond between a suitable carboxylic acid derivative and an amine. A common and effective method is the acylation of a secondary amine with an acyl chloride.

Proposed Synthetic Pathway

The most direct synthetic route involves two primary steps:

• Preparation of the Acyl Chloride: Conversion of 2,5-dichlorobenzoic acid to its more reactive acyl chloride derivative, 2,5-dichlorobenzoyl chloride.

• Amidation: The reaction of 2,5-dichlorobenzoyl chloride with N-benzyl-N-ethylamine.

Caption: Proposed two-step synthesis of N-benzyl-2,5-dichloro-N-ethylbenzamide.

Detailed Experimental Protocol: Synthesis

Step 1: Preparation of 2,5-Dichlorobenzoyl Chloride

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,5-dichlorobenzoic acid (1 equivalent).

• Add thionyl chloride (SOCl₂) (2-3 equivalents) and a catalytic amount of N,N-dimethylformamide (DMF).[2]

• Heat the mixture to reflux (approximately 70-80 °C) for 2-4 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• After completion, remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude 2,5-dichlorobenzoyl chloride is often used directly in the next step without further purification.

Step 2: Synthesis of N-benzyl-2,5-dichloro-N-ethylbenzamide

• In a separate flask under an inert atmosphere (e.g., nitrogen), dissolve N-benzyl-N-ethylamine (1 equivalent) and a non-nucleophilic base such as triethylamine or pyridine (1.2 equivalents) in an anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Add the freshly prepared 2,5-dichlorobenzoyl chloride (1 equivalent) dropwise to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[3]

• Upon completion, quench the reaction with water and extract the product into an organic solvent (e.g., DCM or ethyl acetate).

• Wash the organic layer sequentially with a weak acid (e.g., 1M HCl) to remove excess amine and base, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization to yield pure N-benzyl-2,5-dichloro-N-ethylbenzamide.

Analytical Characterization

A combination of chromatographic and spectroscopic techniques is essential for the confirmation of the structure and purity of the synthesized compound.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for assessing the purity of the final compound and for reaction monitoring.

• Column: A C18 reversed-phase column is typically effective.

• Mobile Phase: A gradient of acetonitrile and water, often with a small amount of formic acid to improve peak shape, would be a good starting point.[4]

• Detection: UV detection at a wavelength where the aromatic rings show strong absorbance (e.g., 254 nm) is appropriate.[5]

Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, provided the compound is thermally stable and sufficiently volatile.

• Column: A low-polarity capillary column (e.g., DB-5MS) would be suitable.[6]

• Oven Program: A temperature ramp, for instance, from 150 °C to 300 °C, would likely be required to elute this relatively high molecular weight compound.[5]

• Ionization: Electron Ionization (EI) at 70 eV is standard for generating a reproducible fragmentation pattern for library matching and structural elucidation.[6]

Caption: General workflow for the analytical characterization of the synthesized compound.

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for unambiguous structure confirmation. The spectra would be expected to show characteristic signals for the aromatic protons of the benzyl and dichlorophenyl rings, as well as the ethyl group's methylene and methyl protons.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum should display a strong absorption band for the amide carbonyl (C=O) stretch, typically in the region of 1630-1680 cm⁻¹.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition by providing a highly accurate mass of the molecular ion. The fragmentation pattern observed in GC-MS can also provide valuable structural information.

Safety and Handling

While specific toxicity data for N-benzyl-2,5-dichloro-N-ethylbenzamide is unavailable, a cautious approach to handling is warranted based on the hazards associated with its structural components, namely chlorinated aromatic compounds and benzamides.

Hazard Assessment

• Chlorinated Aromatic Compounds: These can be toxic and persistent in the environment. They may cause skin and eye irritation.[7]

• Benzamides: Some substituted benzamides can be irritants and may be harmful if swallowed or inhaled.[8]

Recommended Handling Practices

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[7][8]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Spill and Waste Disposal: In case of a spill, absorb with an inert material and dispose of as hazardous chemical waste in accordance with local regulations.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek medical attention.[9]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[9]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Conclusion

N-benzyl-2,5-dichloro-N-ethylbenzamide, while not a commonly cataloged chemical, can be synthesized and characterized through standard organic chemistry techniques. This guide provides a comprehensive framework for its preparation, analysis, and safe handling, drawing upon established knowledge of related chemical structures. Researchers working with this or similar novel compounds should adhere to rigorous safety protocols and employ the analytical methods outlined to ensure the integrity of their results.

References

• Van de Waterbeemd, H., et al. "Aromatic and amine substituent effects on the apparent lipophilicities of N-[(2-pyrrolidinyl)methyl]-substituted benzamides." Journal of Pharmaceutical Sciences, vol. 83, no. 3, 1994, pp. 305-15. Available at: [Link]

• RSC.org. SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. Available at: [Link]

• Osti.gov. Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron. Available at: [Link]

• ResearchGate. A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. Available at: [Link]

• New Jersey Department of Health. HAZARD SUMMARY - BENZAMIDE. Available at: [Link]

• Olin Chlor Alkali. Chlorinated Solvents Product Stewardship Manual. Available at: [Link]

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Pharmacological Mechanism of Action: 2,6-Dichloro-benzamide Derivatives as FtsZ Inhibitors

Executive Summary

This technical guide details the pharmacological mechanism of 2,6-dichloro-benzamide derivatives , a class of antimicrobial agents that target the bacterial cell division protein FtsZ (Filamenting temperature-sensitive mutant Z).[1] Unlike traditional antibiotics that target cell wall synthesis (β-lactams) or protein translation (aminoglycosides), these derivatives act as "bacterial taxoids." They stabilize FtsZ protofilaments, preventing the dynamic disassembly required for Z-ring constriction and cytokinesis. This distinct mechanism offers a promising avenue for combating multi-drug resistant (MDR) pathogens, particularly Methicillin-resistant Staphylococcus aureus (MRSA).

Molecular Target and Binding Kinetics

The Target: FtsZ

FtsZ is the prokaryotic homolog of eukaryotic tubulin.[2][3] It is a GTPase that polymerizes into protofilaments, which bundle to form the Z-ring at the mid-cell division site.[4][5][6][7] The Z-ring is highly dynamic; it must continuously polymerize and depolymerize (treadmilling) to constrict the cell membrane and facilitate division.

The Binding Site: Interdomain Cleft (IDC)

Structural analysis (X-ray crystallography) reveals that 2,6-dichloro-benzamide derivatives do not bind to the GTP-binding nucleotide pocket. Instead, they bind to a hydrophobic pocket known as the Interdomain Cleft (IDC) .

• Location: Between the C-terminal domain (CTD) and the central H7 helix of FtsZ.

• Conformational State: The drug preferentially binds to the open cleft found in the polymerized state of FtsZ, effectively "locking" the protein in a high-affinity assembly conformation.

Mechanism of Action: Filament Stabilization

The core pharmacological action is allosteric stabilization .

• Binding: The derivative binds to the IDC of FtsZ units within a protofilament.

• Stabilization: This binding stabilizes the longitudinal interactions between FtsZ subunits.

• Consequence: The stabilization energy exceeds the energy released by GTP hydrolysis. Consequently, the FtsZ filaments cannot depolymerize.

• Phenotype: The Z-ring becomes frozen and disorganized. The bacteria cannot divide, leading to extensive filamentation and eventual lysis.

Visualization: The FtsZ Inhibition Cycle

The following diagram illustrates the interruption of the FtsZ treadmilling cycle by dichloro-benzamide derivatives.

Caption: The drug binds the polymer, preventing the depolymerization step essential for Z-ring constriction.[5][8][9]

Structure-Activity Relationship (SAR)

The potency of benzamide derivatives relies heavily on specific substitutions that fit the hydrophobic IDC pocket.

Structural Motif	Chemical Feature	Pharmacological Function
2,6-Substitution	Dichloro (-Cl) or Difluoro (-F)	Critical. These halogens fill hydrophobic sub-pockets in the IDC. The 2,6-substitution pattern forces the benzamide ring out of planarity, creating the correct 3D twist to fit the cleft. Removal results in >100-fold loss of activity.
3-Alkoxy Group	Methoxy (-OCH3) or larger ethers	Potency Modulator. This group extends into a solvent-exposed region or a secondary hydrophobic groove. Extending this chain (e.g., to a pyridyl-ether) can improve potency and pharmacokinetic properties.
Benzamide Core	Amide Linker	Hydrogen Bonding. The amide nitrogen and carbonyl oxygen form essential hydrogen bonds with FtsZ backbone residues (e.g., Val207, Leu209 in S. aureus).

Note on Dichloro vs. Difluoro: While the 2,6-difluoro derivative (e.g., PC190723) is the most cited prototype in literature, the 2,6-dichloro analogs act via the exact same mechanism. The chloro group is larger and more lipophilic than fluoro, which can alter the binding kinetics (Kd) and metabolic stability, but the mode of action (IDC binding) remains identical.

Experimental Validation Protocols

To validate this mechanism in a research setting, two orthogonal assays are required: Light Scattering (to measure polymer mass) and GTPase Activity (to measure hydrolytic turnover).

Protocol A: Dynamic Light Scattering (Polymerization Assay)

Objective: Demonstrate that the drug increases polymer mass and reduces the critical concentration (Cc) required for polymerization.

• Buffer Prep: Prepare 50 mM HEPES (pH 7.5), 50 mM KCl, 5 mM MgCl2. Filter sterilize (0.22 µm).

• Protein Prep: Dilute purified S. aureus FtsZ to 5 µM in the buffer.

• Baseline: Incubate at 25°C for 5 minutes in a fluorescence cuvette. Measure 90° light scattering (Excitation/Emission: 350 nm/350 nm).

• Drug Addition: Add 2,6-dichloro-benzamide derivative (dissolved in DMSO) to final concentrations of 0.5, 1.0, and 5.0 µM. Include a DMSO-only control.

• Induction: Add GTP (1 mM final) to initiate polymerization.[10][11]

• Measurement: Monitor scattering for 20 minutes.

  • Expected Result: Drug-treated samples will show a rapid, higher-amplitude plateau compared to control, indicating enhanced polymerization and stabilization.

Protocol B: GTPase Activity Assay (Malachite Green)

Objective: Determine if the drug inhibits the turnover of GTP. Note: While the drug stabilizes the polymer, it often reduces the overall GTPase rate because the subunits are locked in the polymer and cannot cycle (treadmill) to hydrolyze new GTP molecules efficiently.

• Reaction Mix: In a 96-well plate, mix FtsZ (5 µM) with varying drug concentrations (0.1–10 µM) in reaction buffer (50 mM MES pH 6.5, 50 mM KCl, 5 mM MgCl2).

• Start: Add GTP (500 µM). Incubate at 30°C for 15 minutes.

• Quench: Add Malachite Green reagent (acidic molybdate) to stop the reaction and complex with free phosphate (Pi).

• Read: Measure Absorbance at 630 nm.

• Calculate: Convert OD630 to pmol Pi released using a phosphate standard curve.

Visualization: Validation Workflow

Caption: Parallel workflows to confirm polymer stabilization (left) and enzymatic inhibition (right).

Resistance Mechanisms and Limitations

Genetic Resistance

Resistance to 2,6-dichloro-benzamides arises from point mutations in the ftsZ gene, specifically within the IDC binding pocket.

• Key Mutations: Amino acid substitutions at Gly196 , Val207 , and Asn263 (numbering based on S. aureus).

• Effect: These mutations alter the shape or hydrophobicity of the cleft, preventing drug binding without abolishing the native function of FtsZ.

Spectrum of Activity

These derivatives are primarily effective against Gram-positive bacteria (e.g., Staphylococci, Bacilli).

• Gram-Negative Limitation: They generally lack activity against Gram-negatives (e.g., E. coli) not because the target is absent (FtsZ is conserved), but due to efflux pumps (specifically AcrAB-TolC) and the outer membrane barrier.

References

• Haydon, D. J., et al. (2008). An inhibitor of FtsZ with potent and selective anti-staphylococcal activity.[8][12] Science. [Link]

• Tan, C. M., et al. (2012). Restoring Methicillin-Resistant Staphylococcus aureus Susceptibility to β-Lactam Antibiotics. Science Translational Medicine. [Link]

• Anderson, D. E., et al. (2012). Mechanism of Action of the Cell-Division Inhibitor PC190723: Modulation of FtsZ Assembly Cooperativity. Journal of the American Chemical Society. [Link]

• Kaul, M., et al. (2013). FtsZ-Targeting Benzamide Antibiotics: Synthesis, Biological Activity, and Mode of Action. Journal of Medicinal Chemistry. [Link]

• Stokes, N. R., et al. (2013). An Improved Small-Molecule Inhibitor of FtsZ with Superior In Vitro Potency, Drug-Like Properties, and In Vivo Efficacy. Antimicrobial Agents and Chemotherapy. [Link]

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A Senior Application Scientist's Guide to Predicting Bioavailability and Metabolic Stability for Benzamide Analogs

Introduction: The Benzamide Scaffold and the ADME Challenge

The benzamide moiety is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold in a multitude of clinically successful drugs.[1][2] Its versatility allows for diverse pharmacological activities, from antipsychotics and antiemetics to novel anticancer agents.[3][4] However, the journey from a potent "hit" compound to a viable drug candidate is fraught with challenges, the most significant of which lie within the domain of Absorption, Distribution, Metabolism, and Excretion (ADME). Poor pharmacokinetic properties are a leading cause of clinical trial failures.[5]

This technical guide provides researchers, scientists, and drug development professionals with an in-depth, field-proven framework for prospectively evaluating two critical ADME parameters for novel benzamide analogs: metabolic stability and oral bioavailability . We will move beyond rote protocol recitation to explore the causality behind experimental choices, enabling teams to make informed, data-driven decisions in the lead optimization phase. The methodologies described herein are designed as self-validating systems, incorporating essential controls to ensure data integrity and trustworthiness.

Chapter 1: Foundational Principles – The Physicochemical Landscape

A compound's fate in vivo is largely dictated by its fundamental physicochemical properties.[6][7] Before initiating any cell-based or biochemical assay, an in silico and basic characterization of the benzamide analog is essential. These properties govern everything from dissolution in the gut to penetration of cell membranes and susceptibility to metabolic enzymes.[8][9]

The "drug-likeness" of a compound is often initially assessed using frameworks like Lipinski's Rule of Five.[10][11] This rule, derived from the observation that most orally administered drugs are relatively small and moderately lipophilic, provides a valuable, though not absolute, set of guidelines.[10][12] A candidate is more likely to have poor absorption or permeation if it violates more than one of the following criteria:

• Molecular Weight (MW): ≤ 500 Daltons[13]

• LogP (Octanol-Water Partition Coefficient): ≤ 5[13]

• Hydrogen Bond Donors (HBD): ≤ 5 (sum of -NH and -OH groups)[13]

• Hydrogen Bond Acceptors (HBA): ≤ 10 (sum of N and O atoms)[13]

Understanding these properties is the first step in predicting a compound's behavior. For instance, high lipophilicity (LogP) can improve membrane permeability but may also increase metabolic liability and decrease aqueous solubility.[9]

Caption: Interplay of key physicochemical properties with ADME outcomes.

Table 1: Target Physicochemical Properties for Benzamide Analogs

Parameter	Target Range	Rationale & Causality
Molecular Weight (MW)	< 500 Da	Smaller molecules generally exhibit better membrane permeability and diffusion.[10]
cLogP	1 - 3	Balances aqueous solubility with lipid membrane permeability. Values >5 often lead to poor solubility and high metabolic clearance.[9]
Aqueous Solubility	> 50 µM	A compound must be in solution in the gastrointestinal fluids to be absorbed. Poor solubility is a primary cause of low bioavailability.[8][14]
H-Bond Donors (HBD)	≤ 5	Excessive hydrogen bonding can hinder passive diffusion across lipid bilayers.[11]
H-Bond Acceptors (HBA)	≤ 10	Similar to HBD, a high number of acceptors can negatively impact membrane permeability.[11]

Chapter 2: Predicting and Assessing Metabolic Stability

Metabolic stability refers to a compound's susceptibility to biotransformation by metabolic enzymes.[15] A compound that is rapidly metabolized by the liver will have a high intrinsic clearance (CLint) and a short half-life, often resulting in insufficient systemic exposure to exert a therapeutic effect.[16] The liver is the body's primary metabolic hub, and the Cytochrome P450 (CYP) family of enzymes, located within the endoplasmic reticulum of hepatocytes, is responsible for the majority of Phase I metabolism of drugs.[17]

The Liver Microsomal Stability Assay: The Industry Workhorse

The most common and efficient method to assess Phase I metabolic liability is the liver microsomal stability assay.[17][18] Liver microsomes are subcellular fractions that are rich in CYP enzymes.[19] The causality for this experimental choice is clear: by incubating a benzamide analog with microsomes and an essential cofactor (NADPH), we can simulate the primary oxidative metabolism that occurs in vivo and measure the rate at which the parent compound is eliminated.[19][20]

Caption: Workflow for the Liver Microsomal Stability Assay.

Experimental Protocol: Human Liver Microsomal (HLM) Stability

This protocol ensures trustworthiness through the inclusion of critical controls.

• Preparation:

  • Thaw a vial of pooled human liver microsomes (e.g., from 20 mg/mL stock) at 37°C and immediately place on ice.[21] Dilute to a working concentration of 1 mg/mL in 0.1 M phosphate buffer (pH 7.4).[20]

  • Prepare a solution of the benzamide analog at 2 µM in the same buffer.

  • Prepare a NADPH regenerating system or a direct solution of NADPH at a final concentration of 1 mM.[19]

  • Prepare positive control (e.g., Verapamil) and negative control (a stable compound) solutions.

• Incubation:

  • Pre-warm the microsomal solution and compound solutions to 37°C.

  • Initiate the reaction by adding the NADPH solution to the microsomal/compound mix. The final test compound concentration should be 1 µM.[19]

  • Control 1 (Self-Validation): Run a parallel incubation for each compound in the absence of NADPH. This measures any non-enzymatic degradation.[19]

  • Control 2 (System Suitability): Run the positive control compound to ensure the microsomes are metabolically active.[17]

  • Incubate the reaction mixture at 37°C with gentle shaking.

• Sampling & Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 45 minutes), withdraw an aliquot of the reaction mixture.[19]

  • Immediately quench the reaction by adding the aliquot to a 2-3 fold volume of cold acetonitrile containing an internal standard (IS) for LC-MS/MS analysis.[17]

• Analysis & Data Interpretation:

  • Centrifuge the quenched samples to precipitate protein and analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • Calculate the percentage of compound remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm (ln) of the percent remaining versus time. The slope of this line is the rate constant, k.[19]

  • Half-Life (t½): Calculated as 0.693 / k.

  • Intrinsic Clearance (CLint): Calculated using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein).[17]

Table 2: Sample Metabolic Stability Data for Benzamide Analogs

Compound	t½ (min)	CLint (µL/min/mg)	Predicted In Vivo Clearance
Analog A	> 45	< 15	Low
Analog B	25	27.7	Moderate
Analog C	8	86.6	High
Verapamil (Control)	10	69.3	High (Expected)

Chapter 3: Predicting and Assessing Oral Bioavailability

Oral bioavailability (F) is the fraction of an administered drug that reaches the systemic circulation.[7][22] It is a function of both absorption across the gut wall and first-pass metabolism in the gut and liver.[22] A compound can have excellent metabolic stability but poor bioavailability if it is not absorbed. Intestinal permeability is therefore a critical parameter to evaluate.

The Caco-2 Permeability Assay: Modeling the Intestinal Barrier

The Caco-2 cell line, derived from a human colon adenocarcinoma, is the gold standard in vitro model for predicting human intestinal permeability.[23][24] When cultured on semi-permeable supports, these cells differentiate into a polarized monolayer of enterocytes that form tight junctions, mimicking the barrier function of the intestinal epithelium.[25][26] Critically, Caco-2 cells also express key uptake and efflux transporters, such as P-glycoprotein (P-gp), which actively pump drugs out of the cell and back into the gut lumen, thereby reducing absorption and bioavailability.[25][27][28]

A bidirectional Caco-2 assay is essential for a self-validating system. By measuring permeability in both the apical-to-basolateral (A-B, representing gut to blood) and basolateral-to-apical (B-A, blood to gut) directions, we can calculate an efflux ratio .[23][29]

Caption: Workflow for Caco-2 Permeability and Efflux Assessment.

Experimental Protocol: Bidirectional Caco-2 Permeability

• Cell Culture:

  • Seed Caco-2 cells onto semi-permeable filter supports (e.g., Transwell™ plates) and culture for 18-22 days to allow for differentiation and monolayer formation.[23]

  • Confirm monolayer integrity before the experiment using Transepithelial Electrical Resistance (TEER) measurements.

• Permeability Assay:

  • Wash the Caco-2 monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, pH 7.4).

  • A-B Permeability: Add the benzamide analog (e.g., at 10 µM) to the apical (upper) chamber. Add fresh buffer to the basolateral (lower) chamber.

  • B-A Permeability: In a separate set of wells, add the compound to the basolateral chamber and fresh buffer to the apical chamber.

  • Incubate at 37°C for a set period (e.g., 2 hours).

  • At the end of the incubation, take samples from both the donor and receiver chambers for LC-MS/MS analysis.

• Efflux Validation (if necessary):

  • If a compound shows a high efflux ratio (see below), repeat the experiment in the presence of a known P-gp inhibitor like verapamil.[27][29] A significant reduction in the efflux ratio confirms the compound is a substrate for P-gp.

• Data Analysis & Interpretation:

  • Calculate the apparent permeability coefficient (Papp) in cm/s for each direction using the formula: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

  • Efflux Ratio (ER): Calculated as Papp (B-A) / Papp (A-B).

  • Interpretation:

    • Papp (A-B) < 1 x 10⁻⁶ cm/s: Low permeability

    • Papp (A-B) 1-10 x 10⁻⁶ cm/s: Moderate permeability

    • Papp (A-B) > 10 x 10⁻⁶ cm/s: High permeability

    • Efflux Ratio > 2: Indicates the compound is subject to active efflux.[23]

Table 3: Sample Permeability Data for Benzamide Analogs

Compound	Papp (A-B) (x 10⁻⁶ cm/s)	Papp (B-A) (x 10⁻⁶ cm/s)	Efflux Ratio	Interpretation
Analog A	15.2	16.1	1.1	High Permeability, Not an Efflux Substrate
Analog D	0.8	0.9	1.1	Low Permeability
Analog E	12.5	39.1	3.1	High Permeability, P-gp Efflux Substrate

Conclusion: Synthesizing the Data for Project Advancement

The successful development of benzamide analogs hinges on an integrated understanding of their ADME properties. By employing the robust, self-validating in vitro assays detailed in this guide, drug discovery teams can build a comprehensive profile for each candidate.

• A compound like Analog A (high stability, high permeability) would be a prime candidate to advance toward in vivo pharmacokinetic studies.

• A compound like Analog C (high metabolic clearance) would require medicinal chemistry efforts to block the identified sites of metabolism.

• A compound like Analog E (P-gp efflux substrate) might require structural modifications to reduce its affinity for the transporter or consideration of formulation strategies to overcome the efflux mechanism.

This iterative cycle of design, synthesis, and testing, grounded in a deep understanding of the causality behind ADME science, is the most effective path to developing safe, effective, and orally bioavailable benzamide-based medicines.

References

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• Di, L., & Kerns, E. H. (2024). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. PMC. [Link]

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• Evotec. Caco-2 Permeability Assay. [Link]

• Basicmedical Key. (2016, June 2). Bioavailability – physicochemical and dosage form factors. Basicmedical Key. [Link]

• Wernevik, J., et al. (2020). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

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• van Breemen, R. B., & Li, Y. (2005). Caco-2 cell permeability assays to measure drug absorption. Expert Opinion on Drug Discovery. [Link]

• ResearchGate. (2024). Key factors influencing small-molecule drug bioavailability. [Link]

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• Diva-Portal.org. (2021). Automated Permeability Assays for Caco-2 and MDCK Cells. [Link]

• Evotec. Microsomal Stability. [Link]

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• ResearchGate. (2014). P-glycoprotein and its role in drug-drug interactions. [Link]

• TIU Lecture Notes. (2023). Lipinski rule of five.

• Mercell. Metabolic stability in liver microsomes. [Link]

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• Colorcon. (2024, September 9). Understanding Bioavailability: Why It Matters in Drug Development. [Link]

• Katragadda, S., et al. (2004). Impact of P-Glycoprotein-Mediated Intestinal Efflux Kinetics on Oral Bioavailability of P-Glycoprotein Substrates. ACS Publications. [Link]

• PubMed. (2004). Impact of P-glycoprotein-mediated intestinal efflux kinetics on oral bioavailability of P-glycoprotein substrates. [Link]

• Drug Metabolism. Microsomal stability assay for human and mouse liver microsomes. [Link]

• Carato, P., et al. (2025). Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Safety. PMC. [Link]

• MDPI. (2024). Beyond the Arbitrariness of Drug-Likeness Rules: Rough Set Theory and Decision Rules in the Service of Drug Design. [Link]

• PubMed. (2000). P-glycoprotein and bioavailability-implication of polymorphism. [Link]

• Walsh Medical Media. (2025). Factors Influencing Oral Drug Absorption and Bioavailability. [Link]

• MDPI. (2023). In Silico Prediction, Characterization and Molecular Docking Studies on New Benzamide Derivatives. [Link]

• ResearchGate. (2025). In Silico Prediction, Characterization and Molecular Docking Studies on New Benzamide Derivatives. [Link]

• ResearchGate. (2025). Synthesis, Molecular Docking and in Silico ADME Prediction of 2-Benzoylamino-N-Phenyl-Benzamide Derivatives. [Link]

• ResearchGate. ADME and drug-likeness profiles of the new thienylbenzamidines and their analogues. [Link]

• PubMed. (2021). New benzamide derivatives and their nicotinamide/cinnamamide analogs as cholinesterase inhibitors. [Link]

• MDPI. (2025). Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Safety. [Link]

• Frontiers. (2023). Identifying xenobiotic metabolites with in silico prediction tools and LCMS suspect screening analysis. [Link]

• PubMed. (2010). Novel sulfamoyl benzamides as selective CB(2) agonists with improved in vitro metabolic stability. [Link]

• ResearchGate. General mechanistic pathways for the formation of benzamide derivatives. [Link]

• Nuvisan. Advanced in vitro metabolic stability assays for drug discovery. [Link]

• Science.gov. selected benzamide derivatives: Topics. [Link]

• Frontage Laboratories. Metabolic Stability. [Link]

• ResearchGate. (2026). In silico identification of benzamide-based aryl halides as EGFR inhibitors: Multi-ligand ADMET, pharmacophore mapping, and target prediction. [Link]

• Bio-Rad. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. [Link]

• PMC. (2022). Development of antidiabetic drugs from benzamide derivatives as glucokinase activator: A computational approach. [Link]

• Wikipedia. Benzamide. [Link]

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Protocols & Analytical Methods

Application Note: High-Purity Synthesis of N-Benzyl-2,5-dichloro-N-ethylbenzamide

This Application Note is designed for researchers and drug development professionals requiring a high-purity synthesis protocol for N-benzyl-2,5-dichloro-N-ethylbenzamide . This compound serves as a valuable scaffold in Structure-Activity Relationship (SAR) studies, particularly in the exploration of benzamide-based ligands for various biological targets.

The protocol below utilizes a Nucleophilic Acyl Substitution pathway via an acid chloride intermediate. This method is selected for its high reliability, rapid kinetics, and ease of purification compared to carbodiimide-mediated couplings (e.g., EDC/NHS), which often suffer from urea byproduct contamination in scale-up scenarios.

Reaction Logic & Mechanistic Insight

The synthesis relies on the reaction between 2,5-dichlorobenzoyl chloride and N-ethylbenzylamine .

• Electrophile: The carbonyl carbon of the acid chloride is highly electrophilic due to the inductive electron-withdrawing effects of the chlorine atom and the leaving group ability of the chloride ion. The 2,5-dichloro substitution pattern on the benzene ring further enhances this electrophilicity but also introduces steric hindrance, necessitating a controlled temperature profile.

• Nucleophile: The secondary amine (N-ethylbenzylamine) acts as the nucleophile.

• Base: A tertiary amine base (Triethylamine or DIPEA) is strictly required to scavenge the liberated HCl, driving the equilibrium forward and preventing the protonation (deactivation) of the nucleophilic amine.

Key Optimization Parameter: Temperature control is critical. The reaction is exothermic. Initiating at 0°C prevents the formation of di-acyl impurities or decomposition, while warming to room temperature ensures conversion of the sterically hindered 2,5-dichlorobenzoyl species.

Materials & Equipment

Reagents

Reagent	Role	Purity / Grade
2,5-Dichlorobenzoyl chloride	Electrophile	>98%, Anhydrous
N-Ethylbenzylamine	Nucleophile	>97%
Triethylamine (TEA)	Base (HCl Scavenger)	>99%, Dry
Dichloromethane (DCM)	Solvent	Anhydrous (HPLC Grade)
1M HCl (aq)	Quenching/Wash	Reagent Grade
Sat.[1][2][3] NaHCO₃ (aq)	Wash	Reagent Grade
Brine (Sat. NaCl)	Drying Agent	Reagent Grade
Magnesium Sulfate (MgSO₄)	Desiccant	Anhydrous

Equipment

• 250 mL Round-bottom flask (RBF) with 2-neck adapter.

• Magnetic stir bar and plate.[3]

• Addition funnel (pressure-equalizing recommended).

• Inert gas line (Nitrogen or Argon).

• Rotary evaporator.

• Flash Chromatography system (Silica gel).[3]

Experimental Protocol (Step-by-Step)

Phase A: Reaction Setup

• System Preparation: Flame-dry a 250 mL 2-neck RBF and flush with Nitrogen (

  ) to create an inert atmosphere. Moisture competes with the amine for the acid chloride, leading to the carboxylic acid byproduct.

• Solvation: Add N-Ethylbenzylamine (10.0 mmol, 1.35 g) and Triethylamine (15.0 mmol, 2.1 mL) to the flask. Dissolve in DCM (40 mL) .

• Thermal Equilibration: Submerge the flask in an ice-water bath (

  ) and stir for 10 minutes.

Phase B: Acylation

• Reagent Addition: Dissolve 2,5-Dichlorobenzoyl chloride (11.0 mmol, 2.30 g) in DCM (10 mL) in the addition funnel.

  • Note: Using a slight excess (1.1 eq) of the acid chloride ensures complete consumption of the amine, which is often harder to separate than the hydrolyzed acid byproduct.

• Controlled Addition: Add the acid chloride solution dropwise over 20 minutes. Maintain the internal temperature

  .

• Reaction: Once addition is complete, allow the reaction to stir at

  for 30 minutes, then remove the ice bath and allow it to warm to Room Temperature (RT). Stir for an additional 2–4 hours.

  • Checkpoint: Monitor reaction progress via TLC (Hexane:EtOAc 4:1). The limiting reagent (amine) spot should disappear.

Phase C: Workup & Isolation

• Quenching: Dilute the reaction mixture with DCM (50 mL) . Pour into a separatory funnel.

• Acid Wash: Wash the organic layer with 1M HCl (2 \times 30 mL) .

  • Purpose: This protonates any unreacted amine and the TEA, moving them to the aqueous layer.

• Base Wash: Wash the organic layer with Sat. NaHCO₃ (2 \times 30 mL) .

  • Purpose: This neutralizes residual HCl and converts any excess 2,5-dichlorobenzoic acid (hydrolysis byproduct) into its water-soluble salt.

• Drying: Wash with Brine (30 mL) , separate, and dry the organic phase over anhydrous MgSO₄ for 15 minutes.

• Concentration: Filter off the solid desiccant and concentrate the filtrate under reduced pressure (Rotovap) to yield the crude oil/solid.

Phase D: Purification

• Flash Chromatography: Purify the crude material using a silica gel column.[3]

  • Mobile Phase: Gradient elution from 0% to 20% Ethyl Acetate in Hexanes.

  • Fraction Collection: Collect fractions containing the major product spot (

    in 4:1 Hex:EtOAc).

• Final Isolation: Evaporate solvents to yield N-benzyl-2,5-dichloro-N-ethylbenzamide as a white crystalline solid or viscous colorless oil (depending on ambient temperature and purity).

Workflow Visualization

The following diagram illustrates the critical path for synthesis and purification, highlighting the impurity removal logic at each wash step.

Figure 1: Step-by-step reaction workflow emphasizing the chemical logic behind the extractive workup procedures.

Analytical Validation

To ensure the integrity of the synthesized compound for biological screening, the following analytical criteria must be met:

Method	Expected Signal	Interpretation
1H NMR (CDCl₃)	7.2–7.4 (m, Ar-H)	Diagnostic aromatic protons from Benzyl and Benzoyl rings.
4.5–4.8 (s/d, )	Methylene bridge (singlet or split due to rotamers).
3.2–3.6 (q, )	Ethyl group methylene quartet.
1.1–1.3 (t, )	Ethyl group methyl triplet.
LC-MS (ESI+)		Characteristic chlorine isotope pattern ( ) confirms dichloro substitution.
HPLC	Single Peak (>98% Area)	Confirm absence of starting amine or acid.

Note on Rotamers: Amides with N,N-disubstitution often exhibit restricted rotation around the C-N amide bond. This may result in signal broadening or doubling in the NMR spectrum at room temperature. This is a physical characteristic of the molecule, not necessarily an impurity.

References

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.

• Pattarawarapan, M., et al. (2017). Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. RSC Advances, 7, 1693-1699.

• Organic Syntheses. (1993).

  -N,N-Dibenzylamino Aldehydes. Organic Syntheses, Coll. Vol. 8, p.152. (Demonstrates standard benzylamine handling and workup).

• PubChem Compound Summary. (2024). N-benzyl-2,5-dichloro-N-(2-chloroethyl)benzamide (Structural Analog Reference). National Center for Biotechnology Information.

Sources

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• 3. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for N-benzyl-2,5-dichloro-N-ethylbenzamide Stock Solution Preparation in Cell Culture

Abstract

This document provides a comprehensive guide for the preparation of stock solutions of N-benzyl-2,5-dichloro-N-ethylbenzamide, a compound presumed to be hydrophobic based on its chemical structure, for use in cell-based assays. Due to the limited availability of specific physicochemical data for this exact molecule, this protocol is grounded in the established properties of structurally related benzamide compounds and general best practices for handling hydrophobic agents in cell culture. The primary objective is to ensure reproducible and reliable experimental outcomes by providing a robust methodology for solubilization, storage, and dilution, while minimizing solvent-induced cytotoxicity.

Introduction: The Challenge of Hydrophobic Compounds in Aqueous Cell Culture Systems

N-benzyl-2,5-dichloro-N-ethylbenzamide belongs to the benzamide class of compounds. A significant challenge in the in vitro evaluation of such molecules is their inherent low solubility in aqueous media, which is the basis of all physiological cell culture systems. To overcome this, a common and effective strategy is the use of an organic solvent to prepare a high-concentration primary stock solution, which is then serially diluted into the aqueous culture medium to achieve the desired final concentration for cell treatment.

The choice of solvent and the final concentration are critical, as the solvent itself can impact cellular physiology, potentially confounding experimental results.[1][2] Dimethyl sulfoxide (DMSO) is the most widely used solvent for this purpose due to its broad solubilizing capacity and relatively low toxicity at concentrations typically used in cell culture.[3][4] This guide will focus on the use of DMSO and outline a self-validating protocol to ensure the integrity of your experiments.

Inferred Physicochemical Properties of N-benzyl-2,5-dichloro-N-ethylbenzamide

Property	Inferred Value/Characteristic	Rationale based on Structurally Similar Compounds
Molecular Formula	C₁₆H₁₅Cl₂NO	Based on the compound name.
Molecular Weight	~296.2 g/mol	Calculated from the molecular formula.
Appearance	Likely a white to off-white crystalline solid.	N-Benzylbenzamide and other related benzamides are typically crystalline solids at room temperature.[3]
Aqueous Solubility	Very Low	Benzamides as a class are known for their low water solubility. The presence of two chloro groups and a benzyl group contributes to the hydrophobicity of the molecule.
Organic Solvent Solubility	High in DMSO, Ethanol, and other polar aprotic solvents.	Structurally related compounds show good solubility in organic solvents like ethanol and dichloromethane.[3] DMSO is a powerful solvent for a wide range of hydrophobic compounds.[4]

Core Principles for Preparing Hydrophobic Compound Stock Solutions

A successful protocol is built on a foundation of sound scientific principles. The following core tenets guide the preparation of N-benzyl-2,5-dichloro-N-ethylbenzamide stock solutions for cell culture.

The "DMSO First" Principle

For highly hydrophobic compounds, it is often most effective to create a high-concentration primary stock in 100% DMSO. This ensures complete dissolution. Subsequent dilutions are then made in aqueous media. Attempting to dissolve the compound directly in a mixture of solvent and media can sometimes lead to precipitation.

Solvent Cytotoxicity and the "Minimum Necessary" Rule

While DMSO is a versatile solvent, it is not biologically inert and can exhibit cytotoxic effects at higher concentrations.[3][5] Most cell lines can tolerate up to 0.5% DMSO without significant effects on viability, though some sensitive or primary cell lines may require concentrations below 0.1%.[4][6]

Causality Explanation: High concentrations of DMSO can increase cell membrane permeability and induce cellular stress, potentially leading to apoptosis or altered gene expression, which would confound the interpretation of the compound's specific effects.[4][7] Therefore, it is imperative to use the lowest possible final concentration of DMSO in your experiments. A vehicle control (media with the same final concentration of DMSO but without the compound) is mandatory in all experiments to differentiate the effects of the compound from those of the solvent.[8]

Sterility is Paramount

Stock solutions that will be added to sterile cell cultures must themselves be sterile to prevent microbial contamination. Filtration is the preferred method for sterilizing heat-labile organic solutions.

Experimental Choice: A 0.2 or 0.22 µm syringe filter made of a material compatible with the solvent (e.g., PTFE for DMSO) should be used.[9][10]

Workflow for Stock Solution Preparation

The following diagram illustrates the overall workflow from the solid compound to the final working solution for cell treatment.

Caption: Workflow from solid compound to final working solution.

Detailed Protocols

Protocol 1: Preparation of a High-Concentration Primary Stock Solution (e.g., 20 mM in 100% DMSO)

Objective: To create a sterile, high-concentration primary stock of N-benzyl-2,5-dichloro-N-ethylbenzamide in 100% DMSO.

Materials:

• N-benzyl-2,5-dichloro-N-ethylbenzamide (solid)

• Anhydrous, cell culture grade DMSO

• Sterile microcentrifuge tubes or amber glass vials

• Analytical balance

• Vortex mixer

• Sonicator (optional)

• Sterile 0.22 µm syringe filter with a PTFE membrane

• Sterile syringes

Procedure:

• Calculate Required Mass: Determine the mass of the compound needed to achieve the desired stock concentration.

  • Example for 1 mL of a 20 mM stock (MW ≈ 296.2 g/mol ): Mass (g) = 20 x 10⁻³ mol/L * 0.001 L * 296.2 g/mol = 0.005924 g = 5.92 mg

• Weighing: Carefully weigh the calculated amount of N-benzyl-2,5-dichloro-N-ethylbenzamide into a sterile, conical-bottom microcentrifuge tube or amber vial.

  • Expert Insight: Using a conical tube facilitates the dissolution of small amounts of powder. If the compound is light-sensitive, use an amber vial or wrap a clear vial in aluminum foil.[11]

• Dissolution: a. Add the calculated volume of 100% DMSO (e.g., 1 mL for the example above) to the vial containing the compound. b. Cap the vial tightly and vortex vigorously for 1-2 minutes. c. Visually inspect the solution against a light source to ensure all solid particles have dissolved. If not, sonicate the vial in a water bath for 5-10 minutes.[12] Gentle warming to 37°C can also aid dissolution, but ensure the compound is heat-stable.[11]

• Sterilization: a. Draw the solution into a sterile syringe. b. Attach a sterile 0.22 µm PTFE syringe filter to the syringe. c. Dispense the filtered solution into a new, sterile, and clearly labeled storage vial.

• Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the primary stock into smaller, single-use volumes (e.g., 20 µL).[13] b. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions for Cell Dosing

Objective: To dilute the primary stock solution into cell culture medium to achieve the final desired treatment concentrations while maintaining a low final DMSO concentration.

Procedure:

• Thaw Primary Stock: Thaw one aliquot of the primary stock solution at room temperature.

• Serial Dilution Strategy: It is highly recommended to perform at least one intermediate dilution step to prevent the compound from precipitating out of solution when transferring from a high concentration of DMSO to a purely aqueous environment.[13]

  • Example: Preparing a 20 µM working solution from a 20 mM primary stock (1:1000 dilution) with a final DMSO concentration of 0.1%.

  a. Intermediate Dilution (1:100): Add 2 µL of the 20 mM primary stock to 198 µL of pre-warmed sterile cell culture medium. This results in a 200 µM intermediate solution with 1% DMSO. Mix thoroughly by gentle pipetting.

  b. Final Dilution (1:10): Add 100 µL of the 200 µM intermediate solution to 900 µL of pre-warmed cell culture medium. This yields 1 mL of the final 20 µM working solution. The final DMSO concentration will be 0.1%.

• Vehicle Control: Always prepare a vehicle control that contains the same final concentration of DMSO as your highest concentration working solution. For the example above, this would be a 0.1% DMSO solution in your cell culture medium.

Decision Logic for Final DMSO Concentration

The final concentration of DMSO is a critical parameter that depends on the sensitivity of the cell line being used.

Caption: Decision tree for selecting the final DMSO concentration.

Quality Control and Best Practices

• Visual Inspection: Always visually inspect your final working solutions for any signs of precipitation (cloudiness, crystals). If precipitation occurs, the stock solution may need to be prepared at a lower concentration, or alternative solubilization methods may need to be explored.[14]

• Fresh Dilutions: It is best practice to prepare fresh working solutions from the frozen stock for each experiment to ensure consistency and avoid degradation.

• Labeling: Clearly label all stock solutions and aliquots with the compound name, concentration, solvent, date of preparation, and your initials.

Safety Precautions

• N-benzyl-2,5-dichloro-N-ethylbenzamide is a chemical of unknown toxicity. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Work in a well-ventilated area or a chemical fume hood when handling the solid compound and concentrated DMSO solutions.

• Consult the Safety Data Sheet (SDS) for DMSO for specific handling and disposal instructions.

References

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• Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies. (n.d.). Retrieved February 25, 2026, from [Link]

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• From what concentration of DMSO is harmful to cell in vivo and vitro? (2017, April 12). ResearchGate. Retrieved February 25, 2026, from [Link]

• Yuan, C., Gao, J., Guo, J., Bai, L., Marshall, C., Cai, Z., & Wang, L. (2014). Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes. PLOS ONE, 9(9), e107447. [Link]

• (No Source Available)

• DMSO usage in cell culture. (2023, February 1). LifeTein. Retrieved February 25, 2026, from [Link]

• What the concentration of DMSO you use in cell culture assays? (2016, January 25). ResearchGate. Retrieved February 25, 2026, from [Link]

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• Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells. (n.d.). Retrieved February 25, 2026, from [Link]

• Sartorius Sterile Filtration Solutions. (n.d.). Retrieved February 25, 2026, from [Link]

• (No Source Available)

• Solutions for lab scale sterile filtration and clarification. (2024, May 30). Cytiva. Retrieved February 25, 2026, from [Link]

• How can I dissolve hydrophobic compounds in DMEM media? (2015, December 7). ResearchGate. Retrieved February 25, 2026, from [Link]

• 6 Steps for Successful in vitro Drug Treatment. (2025, April 29). Bitesize Bio. Retrieved February 25, 2026, from [Link]

• (No Source Available)

• Considerations regarding use of solvents in in vitro cell based assays. (2013, October 15). Retrieved February 25, 2026, from [Link]

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• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. (n.d.). Retrieved February 25, 2026, from [Link]

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• 1. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 2. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 3. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes | PLOS One [journals.plos.org]
• 8. bitesizebio.com [bitesizebio.com]
• 9. Sterile Filtration | Sartorius [sartorius.com]
• 10. cytivalifesciences.com [cytivalifesciences.com]
• 11. emulatebio.com [emulatebio.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. medchemexpress.cn [medchemexpress.cn]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the N-Ethylation of 2,5-Dichlorobenzamide Derivatives

Authored by: Dr. Gemini, Senior Application Scientist

Abstract: This document provides a comprehensive guide to the N-ethylation of 2,5-dichlorobenzamide derivatives, a critical transformation in the synthesis of various biologically active molecules. We delve into the underlying reaction mechanisms, explore a range of effective protocols, and offer insights into optimizing reaction conditions for high yield and purity. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction: The Significance of N-Alkylated Benzamides

N-alkylated benzamides are a prevalent structural motif in a vast array of pharmaceuticals and agrochemicals. The specific subclass of N-ethyl-2,5-dichlorobenzamide derivatives has garnered significant attention due to its presence in compounds with diverse biological activities. For instance, these moieties are core components of molecules investigated for their herbicidal and antifungal properties. The precise installation of the N-ethyl group is a key synthetic step that can significantly influence the pharmacological profile of the final compound.

The N-alkylation of amides, however, is not always straightforward. Amides are generally poor nucleophiles due to the delocalization of the nitrogen lone pair into the adjacent carbonyl group. Consequently, direct alkylation often requires forcing conditions that can lead to side reactions, such as O-alkylation or decomposition. This application note will explore robust and reliable methods for the selective N-ethylation of 2,5-dichlorobenzamide, focusing on practical and reproducible protocols.

Mechanistic Considerations for Selective N-Ethylation

The most common and effective strategy for the N-alkylation of amides involves a two-step process: deprotonation of the amide N-H bond to form a more nucleophilic amidate anion, followed by the nucleophilic attack of this anion on an ethylating agent.

Deprotonation: The Critical First Step

The choice of base is paramount for the successful deprotonation of the amide. The pKa of the N-H bond in a typical secondary amide is in the range of 17-18, necessitating the use of a strong base.

• Sodium Hydride (NaH): A frequently employed base for this transformation is sodium hydride. As a non-nucleophilic strong base, it efficiently deprotonates the amide to form the corresponding sodium amidate and hydrogen gas. The reaction is irreversible as the hydrogen gas evolves from the reaction mixture.

• Other Strong Bases: While NaH is common, other strong bases like potassium tert-butoxide (t-BuOK) or lithium diisopropylamide (LDA) can also be effective. The choice of base can be influenced by the solubility of the starting materials and intermediates in the chosen solvent.

Ethylation: The SN2 Reaction

Once the amidate anion is formed, it acts as a potent nucleophile that readily attacks an ethylating agent in a classic bimolecular nucleophilic substitution (SN2) reaction.

• Ethylating Agents: The reactivity of the ethylating agent follows the general trend for SN2 reactions: I > Br > Cl. Ethyl iodide (EtI) and ethyl bromide (EtBr) are the most commonly used reagents due to their high reactivity. Diethyl sulfate is another powerful ethylating agent, though it is more toxic and requires careful handling.

The overall transformation can be visualized as follows:

Caption: General mechanism for the N-ethylation of 2,5-dichlorobenzamide.

Optimized Protocol for N-Ethylation using Sodium Hydride

This protocol is a robust and widely applicable method for the N-ethylation of 2,5-dichlorobenzamide.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
2,5-Dichlorobenzamide	>98%	Sigma-Aldrich
Sodium Hydride (NaH)	60% dispersion in oil	Sigma-Aldrich
Ethyl Iodide (EtI)	>99%	Sigma-Aldrich
Anhydrous N,N-Dimethylformamide (DMF)	Anhydrous, >99.8%	Sigma-Aldrich
Diethyl Ether	Anhydrous	Sigma-Aldrich
Saturated Ammonium Chloride (NH₄Cl)	ACS Reagent	Fisher Scientific
Saturated Sodium Chloride (Brine)	ACS Reagent	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	Fisher Scientific

Safety Precautions:

• Sodium Hydride: NaH is a highly flammable solid that reacts violently with water to produce hydrogen gas. Handle it in a fume hood under an inert atmosphere (e.g., nitrogen or argon).

• Ethyl Iodide: EtI is a lachrymator and should be handled in a well-ventilated fume hood.

• Anhydrous DMF: DMF is a potential teratogen and should be handled with appropriate personal protective equipment (PPE).

Step-by-Step Experimental Procedure

Caption: Experimental workflow for the N-ethylation of 2,5-dichlorobenzamide.

• Preparation: Under an inert atmosphere (N₂ or Ar), add sodium hydride (60% dispersion in oil, 1.2 equivalents) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to create a suspension of NaH.

• Deprotonation: Cool the suspension to 0 °C using an ice bath. Dissolve 2,5-dichlorobenzamide (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension over 15-20 minutes.

• Amidate Formation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes. The evolution of hydrogen gas should be observed.

• Ethylation: Cool the reaction mixture back down to 0 °C and add ethyl iodide (1.5 equivalents) dropwise.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Wash the combined organic layers with water (2 x 50 mL) and then with saturated brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-ethyl-2,5-dichlorobenzamide.

Expected Results and Troubleshooting

Parameter	Expected Outcome	Troubleshooting
Yield	80-95%	Low yields may result from incomplete deprotonation (use fresh, high-quality NaH) or insufficient reaction time.
Purity	>98% after chromatography	Impurities may include unreacted starting material or O-alkylated byproducts. Ensure slow addition of reagents and maintain proper temperature control to minimize side reactions.
Reaction Time	2-4 hours	Longer reaction times may be necessary for less reactive substrates. Monitor by TLC to determine the optimal reaction time.
Side Reactions	Minimal O-alkylation	O-alkylation is generally disfavored with counterions like Na⁺. If observed, consider using a different solvent or base.

Alternative Protocols and Considerations

While the NaH/DMF system is highly effective, alternative conditions can be employed depending on substrate compatibility and available resources.

Phase Transfer Catalysis (PTC)

For substrates that are sensitive to strongly basic conditions, phase transfer catalysis offers a milder alternative. In this method, a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) is used to transport the hydroxide ion from an aqueous phase to the organic phase, where it deprotonates the amide.

• Typical Conditions: 2,5-Dichlorobenzamide, ethyl bromide, 50% aqueous NaOH, toluene, and a catalytic amount of TBAB at 80-100 °C.

• Advantages: Avoids the use of pyrophoric reagents like NaH.

• Disadvantages: May require higher temperatures and can sometimes lead to lower yields and selectivity compared to the NaH method.

Conclusion

The N-ethylation of 2,5-dichlorobenzamide derivatives is a crucial synthetic transformation that can be achieved in high yield and purity using well-established protocols. The use of sodium hydride as a base in an anhydrous polar aprotic solvent like DMF, followed by the addition of an ethylating agent such as ethyl iodide, remains the gold standard for this reaction. Careful control of reaction parameters, particularly temperature and the exclusion of moisture, is essential for success. By understanding the underlying mechanistic principles and following the detailed protocols outlined in this application note, researchers can confidently and efficiently synthesize these valuable N-ethylated benzamide compounds.

References

• Organic Syntheses. N-ETHYL-p-CHLOROBENZAMIDE. Available at: [Link]

• Journal of the American Chemical Society. The Alkylation of Amides. Available at: [Link]

• Comprehensive Organic Synthesis.Volume 6: Heteroatom Manipulation. Pergamon Press, Oxford.
• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th ed., Wiley. (A comprehensive textbook covering the principles of organic chemistry).

Application Notes and Protocols for the In Vitro Characterization of N-benzyl-2,5-dichloro-N-ethylbenzamide, a Putative Modulator of the RAF-MEK-ERK Signaling Pathway

Introduction

The RAS-RAF-MEK-ERK (MAPK) signaling pathway is a critical intracellular cascade that regulates fundamental cellular processes, including proliferation, differentiation, survival, and apoptosis.[1][2] Dysregulation of this pathway, often through mutations in components like RAS or BRAF, is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[3][4] N-benzyl-2,5-dichloro-N-ethylbenzamide is a novel small molecule with structural features that suggest potential bioactivity. While specific biological targets for this compound have not been extensively described in publicly available literature, its chemical scaffold warrants investigation as a potential modulator of kinase-driven pathways.

These application notes provide a comprehensive framework for the in vitro characterization of N-benzyl-2,5-dichloro-N-ethylbenzamide, treating it as a putative inhibitor of the RAF kinase family. The protocols detailed herein are designed to enable researchers to systematically evaluate its biochemical potency, cellular activity, and mechanism of action within the RAF-MEK-ERK signaling cascade. The overarching goal is to provide a robust, self-validating system for the initial stages of drug discovery and development.

The RAF-MEK-ERK Signaling Cascade: A Primer

The RAF-MEK-ERK pathway is a three-tiered kinase cascade initiated by the activation of RAS GTPases.[5] Activated RAS recruits RAF kinases (ARAF, BRAF, CRAF) to the cell membrane, promoting their dimerization and subsequent activation.[3] RAF kinases then phosphorylate and activate MEK1 and MEK2, which in turn phosphorylate and activate ERK1 and ERK2.[2] Activated ERK translocates to the nucleus to regulate gene expression, driving cellular responses.[2] In many cancers, mutations such as BRAF V600E lead to constitutive, RAS-independent activation of the pathway, driving uncontrolled cell proliferation.[3]

Figure 1. Simplified schematic of the RAF-MEK-ERK signaling pathway.

Experimental Workflow for Characterization

A systematic approach is crucial for elucidating the activity of a novel compound. The following workflow is recommended for the characterization of N-benzyl-2,5-dichloro-N-ethylbenzamide.

Figure 2. Recommended experimental workflow for compound characterization.

Biochemical Kinase Assays

The initial step is to determine if N-benzyl-2,5-dichloro-N-ethylbenzamide directly inhibits the enzymatic activity of RAF kinases. This is typically achieved through in vitro kinase assays using purified, recombinant enzymes.

Protocol 1: BRAF V600E Kinase Activity Assay (ADP-Glo™)

Objective: To quantify the direct inhibitory effect of N-benzyl-2,5-dichloro-N-ethylbenzamide on the kinase activity of purified BRAF V600E.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction.[6] As kinase activity is inhibited, less ATP is converted to ADP, resulting in a lower luminescent signal.

Materials:

• Recombinant human BRAF V600E (e.g., SignalChem)

• Kinase-dead MEK1 (K97R) substrate (e.g., Carna Biosciences)

• ATP (10 mM stock)

• ADP-Glo™ Kinase Assay Kit (Promega)

• N-benzyl-2,5-dichloro-N-ethylbenzamide (stock solution in DMSO)

• Assay Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT

Procedure:

• Prepare serial dilutions of N-benzyl-2,5-dichloro-N-ethylbenzamide in DMSO. A typical starting range is from 100 µM to 1 nM.

• In a 96-well plate, add 5 µL of the compound dilutions or DMSO (vehicle control).

• Add 20 µL of BRAF V600E enzyme and MEK1 substrate mix in assay buffer to each well.

• Pre-incubate for 15 minutes at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding 25 µL of ATP solution in assay buffer. The final ATP concentration should be at or near the Km for BRAF.

• Incubate for 60 minutes at 30°C.

• Stop the reaction and measure ADP production by following the ADP-Glo™ manufacturer's protocol.

• Read luminescence on a plate reader.

Data Analysis:

• Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

• Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Parameter	Recommended Condition
Enzyme Concentration	5-10 ng/well
Substrate Concentration	0.2-0.5 µ g/well
ATP Concentration	10-50 µM
Incubation Time	60 minutes
Final DMSO Concentration	< 1%

Cell-Based Assays

While biochemical assays are crucial for determining direct enzymatic inhibition, cell-based assays are essential to understand a compound's activity in a more physiologically relevant context. These assays assess permeability, off-target effects, and impact on the intracellular signaling cascade.

Protocol 2: Cell Viability Assay in BRAF-Mutant Melanoma Cells

Objective: To determine the effect of N-benzyl-2,5-dichloro-N-ethylbenzamide on the viability and proliferation of cancer cells dependent on the RAF-MEK-ERK pathway.

Principle: The MTT assay measures the metabolic activity of viable cells.[7] Mitochondrial dehydrogenases in living cells convert the yellow tetrazolium salt (MTT) into purple formazan crystals, which are then solubilized for spectrophotometric quantification.

Materials:

• A375 (BRAF V600E mutant melanoma) cell line

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• N-benzyl-2,5-dichloro-N-ethylbenzamide (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

Procedure:

• Seed A375 cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Treat the cells with serial dilutions of N-benzyl-2,5-dichloro-N-ethylbenzamide (e.g., 100 µM to 1 nM). Include a DMSO vehicle control.

• Incubate for 72 hours at 37°C in a 5% CO₂ incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Carefully remove the medium and add 100 µL of solubilization buffer to each well.

• Incubate for 2-4 hours at 37°C to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a plate reader.

Data Analysis:

• Calculate the percentage of cell viability relative to the DMSO control.

• Plot the percent viability against the log of the compound concentration and determine the GI₅₀ (concentration for 50% growth inhibition) value.

Protocol 3: Western Blot Analysis of ERK Phosphorylation

Objective: To assess the ability of N-benzyl-2,5-dichloro-N-ethylbenzamide to inhibit the phosphorylation of downstream effectors of RAF, namely MEK and ERK.

Principle: Western blotting uses specific antibodies to detect the levels of total and phosphorylated proteins in cell lysates, providing a direct measure of pathway inhibition.

Materials:

• A375 cells

• N-benzyl-2,5-dichloro-N-ethylbenzamide

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-MEK (Ser217/221), anti-total MEK, anti-phospho-ERK (Thr202/Tyr204), anti-total ERK, anti-GAPDH (loading control)

• HRP-conjugated secondary antibodies

• ECL Western blotting detection reagents

Procedure:

• Seed A375 cells in a 6-well plate and grow to 70-80% confluency.

• Treat cells with various concentrations of N-benzyl-2,5-dichloro-N-ethylbenzamide for 2-4 hours.

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate with primary antibodies overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash and detect the signal using an ECL reagent and an imaging system.

Data Analysis:

• Quantify band intensities using densitometry software.

• Normalize the phosphorylated protein levels to the total protein levels and then to the loading control (GAPDH).

• Observe the dose-dependent decrease in p-MEK and p-ERK levels.

Advanced Cellular Assays

For a more in-depth understanding of the compound's mechanism of action, advanced assays can be employed.

Protocol 4: NanoBRET™ Target Engagement Assay

Objective: To confirm that N-benzyl-2,5-dichloro-N-ethylbenzamide directly interacts with BRAF within a live cell environment.

Principle: The NanoBRET™ assay measures the proximity of a fluorescently labeled tracer to a NanoLuc® luciferase-tagged protein of interest.[5][8] A test compound that binds to the target protein will displace the tracer, leading to a decrease in the bioluminescence resonance energy transfer (BRET) signal.

Materials:

• HEK293 cells

• Plasmids for expressing NanoLuc®-BRAF fusion protein

• NanoBRET™ fluorescent tracer for BRAF

• NanoBRET™ Nano-Glo® Substrate

• N-benzyl-2,5-dichloro-N-ethylbenzamide

Procedure:

• Co-transfect HEK293 cells with the NanoLuc®-BRAF plasmid.

• Plate the transfected cells in a 96-well plate.

• Treat the cells with the NanoBRET™ tracer and serial dilutions of the test compound.

• Add the Nano-Glo® Substrate.

• Measure the donor (460 nm) and acceptor (618 nm) emissions simultaneously using a luminometer equipped with appropriate filters.

Data Analysis:

• Calculate the NanoBRET™ ratio (acceptor emission / donor emission).

• A dose-dependent decrease in the BRET ratio indicates target engagement.

• Determine the IC₅₀ value for target engagement.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the results, it is critical to include proper controls in every experiment:

• Positive Control: A known RAF inhibitor (e.g., Vemurafenib, Dabrafenib) should be run in parallel to validate the assay performance.

• Negative Control: A structurally similar but inactive compound, if available, can help rule out non-specific effects.

• Vehicle Control: All experiments must include a DMSO-only control to account for any effects of the solvent.

• Counter-screens: To assess selectivity, the compound should be tested against other kinases, particularly those with related structures or functions.

Conclusion

The protocols outlined in these application notes provide a robust and systematic framework for the initial in vitro characterization of N-benzyl-2,5-dichloro-N-ethylbenzamide as a putative inhibitor of the RAF-MEK-ERK signaling pathway. By progressing from biochemical assays to cell-based functional and target engagement studies, researchers can build a comprehensive profile of this novel compound's potency, selectivity, and mechanism of action. This foundational data is indispensable for making informed decisions regarding its potential for further development as a therapeutic agent.

References

• Dhillon, A. S., Hagan, S., Rath, O., & Kolch, W. (2007). MAP kinase signalling pathways in cancer. Oncogene, 26(22), 3279–3290. [Link]

• Guo, Y. J., Pan, W. W., Liu, S. B., Shen, Z. F., Xu, Y., & Hu, L. L. (2020). ERK/MAPK signalling pathway and tumorigenesis. Experimental and therapeutic medicine, 19(3), 1997–2007. [Link]

• Lito, P., Rosen, N., & Solit, D. B. (2013). Tumor adaptation and resistance to RAF inhibitors. Nature medicine, 19(11), 1401–1409. [Link]

• Holderfield, M., Deuker, M. M., McCormick, F., & McMahon, M. (2014). Targeting RAF kinases for cancer therapy: BRAF-mutated melanoma and beyond. Nature reviews. Cancer, 14(7), 455–467. [Link]

• Lackey, K., Cory, M., Davis, R., Frye, S. V., Harris, P. A., & Hunter, R. N. (2000). The discovery of potent and selective inhibitors of c-Raf-1 kinase. Bioorganic & medicinal chemistry letters, 10(18), 2233–2237. [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. [Link]

• Haling, J. R., Sudhamsu, J., Yen, I., & Chan, A. C. (2014). Structure of the BRAF-MEK complex reveals a mechanism for allosteric activation. Cell reports, 8(4), 1323–1331. [Link]

• Wu, J., Wan, Y., Liang, S., Gallagher, P., Liang, L., & Loch, C. (2021). Biochemical and cell-based assay platforms for development of RAF inhibitors against human cancers. Cancer Research, 81(13_Supplement), 4704–4704. [Link]

• BPS Bioscience. (n.d.). c-Raf Kinase Assay Kit. Retrieved February 24, 2026, from [Link]

• Chin, P. C., Liu, L., Morrison, B. E., Siddiq, A., Gius, D., & Marcu, M. G. (2004). The c-Raf inhibitor GW5074 provides neuroprotection in vitro and in an animal model of neurodegeneration through a MEK-ERK and Akt-independent mechanism. Journal of neurochemistry, 90(3), 595–608. [Link]

• Spencer-Smith, R., & Morrison, D. K. (2023). Protocol for measuring BRAF autoinhibition in live cells using a proximity-based NanoBRET assay. STAR protocols, 4(3), 102461. [Link]

Sources

• 1. Mechanism and inhibition of BRAF kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of BRAF Activation Through Biochemical Characterization of the Recombinant Full-Length Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Identification of BRAF inhibitors through in silico screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. RAS-RAF Pathway Assays [worldwide.promega.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Protocol for measuring BRAF autoinhibition in live cells using a proximity-based NanoBRET assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Crystallization of N-benzyl-2,5-dichloro-N-ethylbenzamide

Abstract

This document provides a comprehensive guide to developing a robust crystallization process for N-benzyl-2,5-dichloro-N-ethylbenzamide, a representative benzamide derivative of interest in pharmaceutical development. Crystallization is a critical final step in the manufacturing of Active Pharmaceutical Ingredients (APIs), profoundly influencing purity, stability, and bioavailability.[1][2][3] This guide moves beyond a single method, presenting a systematic approach to method development, including solvent selection, technique optimization, and troubleshooting. Detailed, step-by-step protocols for cooling, antisolvent, and slow evaporation crystallization are provided, grounded in the fundamental principles of supersaturation, nucleation, and crystal growth.[1][] These protocols are designed to serve as a foundational framework for researchers and drug development professionals to isolate N-benzyl-2,5-dichloro-N-ethylbenzamide with high purity and desired crystal attributes.

Introduction: The Criticality of Crystallization in API Manufacturing

The isolation and purification of an Active Pharmaceutical Ingredient (API) through crystallization is arguably one of the most crucial unit operations in pharmaceutical manufacturing.[2][5] The solid-state properties of the final API, which are determined during crystallization, have a direct and significant impact on the drug product's performance, manufacturability, and stability.[1] Key attributes controlled by the crystallization process include:

• Purity: Crystallization is a highly effective purification technique, capable of selectively separating the desired compound from process impurities, starting materials, and by-products.[6]

• Polymorphism: Many compounds, including benzamides, can exist in multiple crystalline forms known as polymorphs.[7][8][9] Each polymorph has a unique crystal lattice arrangement and, consequently, different physicochemical properties such as solubility, melting point, and stability.[10] Controlling crystallization to consistently produce the desired, most stable polymorph is a regulatory and therapeutic necessity.

• Particle Size and Morphology: The size and shape of API crystals influence critical downstream processing steps like filtration, drying, and formulation, as well as final product performance attributes like dissolution rate and bioavailability.[3][11]

Given the absence of a standardized public protocol for N-benzyl-2,5-dichloro-N-ethylbenzamide, this guide establishes a logical workflow for developing a tailored and optimized crystallization process from first principles.

Pre-Crystallization Analysis: Foundational Characterization

Before attempting crystallization, a fundamental understanding of the compound's physicochemical properties is essential. This data informs all subsequent decisions in method development.

Property	Significance for Crystallization	Example Data (Analog: N-Benzylbenzamide)
Molecular Formula	C₁₆H₁₅Cl₂NO	N/A
Molecular Weight	324.20 g/mol	N-Benzylbenzamide: 211.26 g/mol [12][13]
Melting Point (Tₘ)	Determines the upper-temperature limit for many crystallization techniques and helps identify potential "oiling out" issues.[14] A sharp melting point is also an indicator of high purity.	N-Benzylbenzamide: 104-106 °C[13]
Solubility Profile	The cornerstone of method development. Determines the choice of "good" solvents (high solubility at high temp) and "antisolvents" (low solubility). The goal is to find a system where the compound is highly soluble when hot and sparingly soluble when cold.[15]	N-Benzylbenzamide is soluble in acetone (25 mg/mL) and moderately soluble in other organic solvents like ethanol, while being less soluble in water.[13][16]
Polymorphic Screening	An early assessment (e.g., via DSC or PXRD of solids from different solvents) is crucial to identify if multiple crystalline forms exist, which is common for benzamides.[8][10][17]	N-(1,3-thiazol-2-yl)benzamide is known to have at least three polymorphs.[9]

Crystallization Method Development Workflow

A systematic approach is paramount to efficiently developing a robust and scalable crystallization process. The following workflow outlines the logical progression from initial screening to a refined protocol.

Diagram 1: A systematic workflow for developing a robust crystallization protocol.

Detailed Protocols

Disclaimer: These protocols are starting points. The optimal conditions, including solvent choice, volumes, and temperatures, must be determined empirically for N-benzyl-2,5-dichloro-N-ethylbenzamide.

Protocol 1: Cooling Crystallization

This technique is the most common and relies on the principle that the solubility of the compound decreases as the temperature of the solution is lowered, leading to supersaturation and crystal formation.[6]

Rationale: This method is ideal for compounds that exhibit a significant positive correlation between temperature and solubility in a given solvent and are thermally stable.

Materials:

• Crude N-benzyl-2,5-dichloro-N-ethylbenzamide

• Selected "good" solvent (e.g., Ethanol, Isopropanol, Ethyl Acetate)

• Erlenmeyer flask

• Heating source (hot plate with stirring)

• Ice bath

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent. Heat the mixture with gentle stirring to just below the solvent's boiling point until all the solid dissolves completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals.[14][18] Rapid cooling can trap impurities.

• Ice Bath Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield by further decreasing the compound's solubility.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Antisolvent Crystallization

This method induces crystallization by adding a "poor" solvent (antisolvent) to a solution of the compound in a "good" solvent, reducing the overall solubility of the solute.[19][20]

Rationale: Antisolvent crystallization is highly effective for controlling particle size and can be used for compounds that are highly soluble across a wide temperature range in common solvents.[11][21] It is a versatile technique that can be adapted for continuous manufacturing processes.[22]

Diagram 2: Workflow for the Antisolvent Crystallization method.

Procedure:

• Dissolution: Dissolve the crude compound in a minimum amount of a "good" solvent (e.g., acetone, ethanol) at room temperature.

• Antisolvent Addition: While stirring the solution, slowly add a miscible "antisolvent" (e.g., water, hexane) dropwise. The rate of addition is a critical parameter; slow addition favors the growth of larger crystals.[19]

• Induce Crystallization: Continue adding the antisolvent until the solution becomes persistently cloudy (turbid), indicating the onset of nucleation.

• Equilibration: Cover the flask and allow the mixture to stir for a period (e.g., 1-2 hours) to allow for complete crystal growth.

• Cooling (Optional): To improve yield, the mixture can be cooled in an ice bath.

• Isolation, Washing, and Drying: Isolate, wash (with a mixture of the solvent/antisolvent), and dry the crystals as described in Protocol 1.

Protocol 3: Slow Evaporation Crystallization

This technique involves allowing the solvent to evaporate slowly from a solution, gradually increasing the solute concentration to the point of supersaturation.[6][23]

Rationale: This method is particularly useful for generating high-quality single crystals for structural analysis (e.g., X-ray crystallography) and is suitable for compounds that may be sensitive to temperature changes.[1][24]

Procedure:

• Preparation of Solution: Prepare a nearly saturated solution of the compound in a suitable solvent (one with moderate volatility, like ethyl acetate or ethanol) in a clean vial or beaker.

• Evaporation: Cover the container with a perforated lid (e.g., parafilm with small holes poked in it) to slow the rate of evaporation. A faster evaporation rate often leads to smaller or lower-quality crystals.[15][24]

• Incubation: Place the container in a vibration-free location at a constant temperature and leave it undisturbed for several days to weeks.

• Harvesting: Once suitable crystals have formed, carefully harvest them from the mother liquor using forceps or by decanting the remaining solvent.

Troubleshooting Common Crystallization Issues

Problem	Potential Cause(s)	Recommended Solution(s) & Rationale
Oiling Out	The solution is supersaturated at a temperature above the compound's melting point, or high impurity levels are depressing the melting point.[14]	Re-heat the solution to dissolve the oil, add more of the "good" solvent to lower the saturation temperature, and allow it to cool more slowly.[18][25]
No Crystals Form	The solution is not sufficiently supersaturated; the compound may be too soluble in the chosen solvent system.	If the solution is clear: Try scratching the inside of the flask with a glass rod to create nucleation sites. Add a seed crystal of the pure compound. If these fail: Reduce the volume of the solvent by gentle heating and re-cool, or try a different solvent system.[18]
Crystallization is Too Rapid	Excessive supersaturation is causing rapid nucleation, leading to small, often impure crystals.	Re-heat to redissolve the solid and add a small amount of extra solvent (1-2 mL). This reduces the level of supersaturation and promotes slower, more controlled crystal growth.[18][25]
Low Yield	Too much solvent was used; filtration was performed before crystallization was complete; the compound has significant solubility even at low temperatures.	Ensure the minimum amount of hot solvent is used. Allow for sufficient cooling time in an ice bath. The mother liquor can be concentrated to recover a second crop of crystals, which should be analyzed separately for purity.[14]
Colored Crystals	Colored impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before the filtration step. The charcoal will adsorb the colored impurities, which are then removed during hot filtration.[14]

Conclusion

The successful crystallization of N-benzyl-2,5-dichloro-N-ethylbenzamide requires a systematic and well-reasoned approach. By beginning with thorough physicochemical characterization and methodically screening solvents and techniques, researchers can develop a robust and reproducible process. The protocols for cooling, antisolvent, and evaporation crystallization provided herein serve as a validated starting point. Careful control over key parameters such as cooling rate, solvent ratios, and agitation will ultimately dictate the purity, yield, and solid-state properties of the final API, ensuring a high-quality product suitable for further development. Adherence to Good Manufacturing Practices (GMP) principles throughout this process is essential for any API intended for clinical or commercial use.[2][26]

References

• Micropore Technologies. (n.d.). Active Pharmaceutical Ingredient (API) Crystallisation.
• Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development.
• International Journal of ChemTech Research. (n.d.). Antisolvent Crystallization of Poorly Water Soluble Drugs.
• Crystal Growth & Design. (2012, October 31). Antisolvent Crystallization Using Ionic Liquids As Solvent and Antisolvent for Polymorphic Design of Active Pharmaceutical Ingredient.
• RSC Publishing. (n.d.). Analysis of the molecular interactions governing the polymorphism of benzamide – a guide to syntheses?.
• MDPI. (2021, August 22). The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• PMC. (2023, April 24). Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors.
• PMC. (n.d.). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications.
• International Journal of Pharmaceutical Research and Applications. (2022, July 15). “Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability”.
• Zhanghua. (2025, July 2). Troubleshooting Common Issues with Crystallizer Equipment.
• VxP Pharma. (2020, January 11). Crystallization of Active Pharmaceutical Ingredients.
• PubMed. (2020, August 17). Crystals of Benzamide, the First Polymorphous Molecular Compound, Are Helicoidal.
• MDPI. (2025, July 18). Crystallographic Combinations: Understanding Polymorphism and Approximate Symmetry in N-(1,3-Thiazol-2-yl)benzamide.
• Physical Chemistry Chemical Physics. (2013, April 16). Analysis of the molecular interactions governing the polymorphism of benzamide – a guide to syntheses?. RSC Publishing.
• Zhanghua. (2025, October 3). Crystallization Techniques: Methods and Applications in Industry.
• Crystal Pharmatech. (n.d.). API Crystallization.
• Contract Pharma. (2020, October 14). Understanding the Importance of Crystallization Processes.
• Neuland Labs. (2023, August 1). The Crucial Role of Crystallization in Drug Substances Development.
• PubChem. (n.d.). N-benzyl-2,5-dichloro-N-(2-chloroethyl)benzamide.
• BOC Sciences. (n.d.). Crystallization of APIs: Methods and Challenges.
• Benchchem. (n.d.). troubleshooting pseudotropine crystallization procedures.
• RSC Publishing. (2024, June 10). Suppression of Disorder in Benzamide and Thiobenzamide Crystals by Fluorine Substitution.
• Benchchem. (2025, December). Crystallization Methods for X-ray Analysis of Benzamide Derivatives: Application Notes and Protocols.
• Process Parameters. (2026, January 19). Common Challenges in Industrial Crystallization and How to Overcome Them.
• Dalton Pharma Services. (n.d.). FDA's Guidelines for GMP Of API.
• University of Geneva. (n.d.). Guide for crystallization.
• Fermion. (2025, June 17). Crystallization as a Core Competence in API Manufacturing.
• OSTI.GOV. (2024, June 10). Suppression of Disorder in Benzamide and Thiobenzamide Crystals by Fluorine Substitution.
• PMC. (2021, March 17). Switching polymorph stabilities with impurities provides a thermodynamic route to benzamide form III.
• ResearchGate. (2025, August 6). Making Benzamide Cocrystals with Benzoic Acids: The Influence of Chemical Structure.
• Cheméo. (n.d.). N-Benzylbenzamide (CAS 1485-70-7) - Chemical & Physical Properties.
• CymitQuimica. (n.d.). CAS 1485-70-7: N-Benzylbenzamide.
• Sigma-Aldrich. (n.d.). N-Benzylbenzamide.
• PubChem. (n.d.). 2,5-dichloro-N-methyl-N-phenylbenzamide.
• De Gruyter. (2024, April 11). The crystal structure of N-benzyl-2-chloro-N-(p-tolyl) acetamide, C16H16ClNO.
• Benchchem. (n.d.). Technical Support Center: Crystallization of N-(2-chlorobenzyl)-2,2-diphenylacetamide.
• Molbank. (2020, September 30). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. MDPI.
• Sigma-Aldrich. (n.d.). N-BENZYL-2,4-DICHLOROBENZAMIDE.
• Benchchem. (n.d.). solubility issues of N-benzyl-N',N''-diphenylguanidine in common solvents.

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Technical Notes & Optimization

Common synthesis errors for dichloro-substituted benzamides

Technical Support Center: Dichloro-Substituted Benzamide Synthesis

Topic: Troubleshooting Synthesis & Isolation of Dichloro-Substituted Benzamides Audience: Medicinal Chemists, Process Chemists, and Agrochemical Researchers Status: Active | System Version: 2.4[1]

Introduction: The "Deceptive" Amide Bond

Welcome to the Technical Support Center. While amide bond formation is routine in organic synthesis, dichloro-substituted benzamides represent a specific "stress test" for standard protocols.[1] The presence of two chlorine atoms introduces distinct failure modes depending on their position:

• 2,6-Substitution (The Fortress): Steric hindrance blocks nucleophilic attack, rendering standard coupling reagents (HATU, EDC) frequently ineffective.[1]

• 3,4- or 3,5-Substitution (The Electronic Sink): Electron-withdrawing effects deactivate the aromatic ring, affecting both the electrophilicity of the acid and the nucleophilicity of the aniline.[2]

This guide moves beyond "add reagent and stir" to address the mechanistic bottlenecks of these specific substrates.

Module 1: The "Ortho-Effect" (2,6-Dichloro Systems)

Status: Critical Failure Mode Symptom: Reaction shows <10% conversion using HATU/DIPEA or EDC/HOBt after 24 hours.

Root Cause Analysis

In 2,6-dichlorobenzoic acid, the two chlorine atoms create a "steric gate" around the carbonyl carbon.[2] Standard coupling reagents form an active ester (e.g., O-At ester) that is bulky.[1] The amine nucleophile cannot access the carbonyl carbon because the active ester and the ortho-chlorines physically block the trajectory of attack (Bürgi-Dunitz angle).[2]

Protocol: The Acid Chloride "Gold Standard"

For 2,6-systems, you must minimize the size of the leaving group.[2] The chloride ion is the smallest possible leaving group, making the acid chloride route superior to carbodiimide or uronium chemistries.[2]

Step-by-Step Workflow:

• Activation: Suspend 2,6-dichlorobenzoic acid in dry toluene or DCM.

• Reagent: Add Thionyl Chloride (

  , 2.0 equiv) and a catalytic drop of DMF (essential for forming the Vilsmeier-Haack intermediate).

• Reflux: Heat to reflux for 2-4 hours. Note: Gas evolution (SO2/HCl) must cease.

• Isolation: Concentrate in vacuo to remove excess

  . Do not skip this. Residual will consume your amine.[1][2]

• Coupling: Dissolve the crude acid chloride in DCM and add to a solution of amine + base (Pyridine or

  ) at 0°C.

Figure 1: The Acid Chloride workflow bypasses the steric bulk of active esters found in HATU/EDC couplings.[1]

Module 2: Electronic Mismatches (Aniline Coupling)

Status: Reactivity Stall Symptom: Acid chloride is formed, but coupling with a dichloro-aniline (e.g., 3,5-dichloroaniline) stalls.[1]

The Problem: Nucleophilic "Dead Zones"

If you are coupling a dichlorobenzoic acid with a dichloroaniline , you face a "double trouble" scenario. The aniline is electron-deficient (poor nucleophile), and the acid chloride (if electron-rich) might be sluggish.

• Fact: 3,5-dichloroaniline is significantly less nucleophilic than aniline due to the inductive withdrawal of the chlorines.[2]

Troubleshooting Q&A

Q: I used Pyridine as a base, but the reaction is incomplete. Why? A: Pyridine is often too weak to drive the reaction with electron-deficient anilines.[1] It acts as a proton sponge but does not effectively catalyze the attack.[2]

• Fix: Switch to DMAP (4-Dimethylaminopyridine) . DMAP acts as a nucleophilic catalyst.[2] It attacks the acid chloride to form a highly reactive N-acylpyridinium salt, which is more susceptible to attack by the weak aniline nucleophile.[2]

Q: Can I use Schotten-Baumann conditions (Biphasic NaOH/DCM)? A: Only if the acid chloride is highly stable. For electron-deficient anilines, the rate of hydrolysis of the acid chloride by the aqueous NaOH often competes with the slow rate of amide formation.[2] Anhydrous conditions are preferred here.[1][2]

Q: What if the Acid Chloride route still fails? A: The Acyl Fluoride Contingency. Acyl fluorides are more stable to moisture than chlorides but highly reactive toward amines.[2]

• Protocol: Use TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) or Cyanuric Fluoride .[1] This creates an acyl fluoride intermediate that is small (low steric bulk) and maintains high electrophilicity without the rapid hydrolysis issues of chlorides.[2]

Module 3: Isolation & Solubility Traps

Status: Yield Loss Symptom: TLC shows product, but yield is <40% after aqueous workup.

The "Solubility Inversion" Error

Researchers often assume that adding two chlorine atoms makes the molecule "greasier" (more lipophilic) and therefore insoluble in water.[2]

• Reality Check: 2,6-Dichlorobenzamide has surprisingly high water solubility (approx.[1] 2.7 g/L at 23°C) compared to its nitrile precursor (14 mg/L) [1].[2]

• The Error: If you perform a standard dilute acid/base wash and extract with a small volume of solvent, you may be washing your product down the drain.[2]

Solvent Selection Matrix

Solvent System	Suitability for 2,6-Dichloro	Notes
Diethyl Ether	🔴 Poor	Often insufficient solubility for the product; product precipitates at interface.[1]
DCM (Dichloromethane)	🟡 Moderate	Good solubility, but emulsions are common with benzamides.[1][2]
EtOAc (Ethyl Acetate)	🟢 Good	Best for extraction.[1] Requires multiple washes (3x) to recover from aqueous phase.
Ethanol/Water	🟢 Excellent	Recrystallization: Most dichloro-benzamides can be recrystallized from hot EtOH/Water mixtures.[1]

Workup Decision Tree

Figure 2: Isolation logic. Note that recrystallization is preferred over chromatography for crystalline benzamides to avoid loss on silica.

References

• PubChem. (n.d.).[1][2] 2,6-Dichlorobenzamide (Compound Summary).[1][3][4][5][6] National Library of Medicine.[2] Retrieved from [Link][1][2]

• Montalbetti, C. A., & Falque, V. (2005).[1][2] Amide bond formation and peptide coupling.[1][7] Tetrahedron, 61(46), 10827-10852.[1] (General review on coupling reagents).

• Valeur, E., & Bradley, M. (2009).[1][2] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. (Source for Acid Chloride vs. Coupling Reagent efficiency).

• Due-Hansen, M. E., et al. (2016).[1][7] A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.[7][8][9] Organic & Biomolecular Chemistry, 14, 430-433.[1] Retrieved from [Link] (Source for Acyl Fluoride protocol).[1][2]

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• 4. Dichlobenil | C7H3Cl2N | CID 3031 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to Developing a Stability-Indicating HPLC Purity Method for N-benzyl-2,5-dichloro-N-ethylbenzamide

In the landscape of pharmaceutical development, ensuring the purity and stability of an active pharmaceutical ingredient (API) is paramount. The development of a robust, reliable, and sensitive analytical method is not merely a regulatory requirement but a cornerstone of drug safety and efficacy. This guide provides an in-depth, experience-driven comparison of strategies for developing a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of N-benzyl-2,5-dichloro-N-ethylbenzamide, a representative small molecule with multiple aromatic moieties.

We will move beyond a simple recitation of steps, instead focusing on the scientific rationale behind each decision in the method development process. Our goal is to create a method that can accurately quantify the API and separate it from any potential process impurities and degradation products, a critical requirement outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4]

Part 1: Foundational Strategy & Initial Parameter Selection

Before embarking on any experimental work, a thorough understanding of the analyte and the goals of the method is essential. A stability-indicating method must be specific enough to resolve the main compound from all potential interfering substances.[1][2][3]

Analyte Characterization

N-benzyl-2,5-dichloro-N-ethylbenzamide possesses two aromatic rings, making it an excellent chromophore for UV detection. Its structure suggests a non-polar, hydrophobic nature, making Reversed-Phase HPLC (RP-HPLC) the logical mode of separation. The primary goal is to separate the main peak from structurally similar impurities, which may include starting materials, isomers, or degradants formed under stress conditions (e.g., acid, base, oxidation, heat, light).

Detector Selection: The Power of Photodiode Array (PDA)

While a standard single-wavelength UV detector could be used, a Photodiode Array (PDA) detector is unequivocally the superior choice for method development.[5][6] A PDA detector acquires absorbance data across a wide range of wavelengths simultaneously.[7][8] This capability offers two profound advantages:

• Wavelength Optimization: It allows for the selection of the optimal detection wavelength post-injection, ensuring maximum sensitivity for the API and all impurities.

• Peak Purity Analysis: By comparing UV spectra across a single chromatographic peak, a PDA can provide a peak purity index, which helps to detect co-eluting impurities.[5][9] This is a critical function for a stability-indicating method.[6][8]

Initial Chromatographic Conditions

A generic starting gradient is a practical approach for initial scouting runs. A typical starting point for a hydrophobic molecule like this would be:

• Column: A standard C18 column (e.g., 4.6 x 150 mm, 5 µm).[10]

• Mobile Phase A: Water with 0.1% acid (Formic Acid or Trifluoroacetic Acid).

• Mobile Phase B: Acetonitrile (ACN) or Methanol (MeOH).

• Gradient: A fast linear gradient, such as 5% to 95% B over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: PDA detection from 200-400 nm.

This initial run provides crucial information about the retention of the main peak and the presence of any major impurities, guiding all subsequent optimization efforts.

Caption: HPLC Method Development Workflow.

Part 2: The Comparative Study: Optimizing Chromatographic Selectivity

The core of method development lies in achieving the desired selectivity—the ability to separate closely related compounds. This is primarily influenced by the stationary phase (column) and the mobile phase.[11] Here, we compare different options to find the optimal combination.

Comparison of Stationary Phases

The choice of stationary phase is the most powerful tool for manipulating selectivity. While C18 columns are the workhorse of RP-HPLC, alternative chemistries can offer unique interactions.[12][13]

• Standard C18 Column: This phase separates primarily based on hydrophobic interactions. It is the universal starting point and often provides excellent results for a wide range of molecules.[14]

• Phenyl-Hexyl Column: This stationary phase contains phenyl groups, which can introduce π-π interactions with the aromatic rings of our analyte and its impurities.[12][14] This alternative interaction mechanism can significantly alter elution order and improve the resolution of aromatic isomers or analogues that are difficult to separate on a C18 column.[11][15]

Comparison of Mobile Phase Constituents

Organic Modifier: Acetonitrile (ACN) vs. Methanol (MeOH)

ACN and MeOH are the most common organic solvents in RP-HPLC, but their properties can lead to different chromatographic outcomes.[16][17]

• Acetonitrile (ACN): Generally has a stronger elution strength, leading to shorter retention times.[18] It also has lower viscosity, resulting in lower backpressure, and a lower UV cutoff, which is advantageous for detection at low wavelengths.[15][17][19]

• Methanol (MeOH): Is a protic solvent capable of hydrogen bonding, whereas ACN is aprotic.[17][18] This difference in chemical nature can alter selectivity and sometimes improve peak shape for certain compounds.[19] For separations involving π-π interactions on a phenyl column, methanol can sometimes enhance the separation compared to ACN.[15]

Acidic Modifier: Formic Acid (FA) vs. Trifluoroacetic Acid (TFA)

Adding a small amount of acid to the mobile phase is crucial for achieving good peak shape, especially for compounds with basic functional groups, by suppressing the ionization of residual silanols on the silica surface.

• Formic Acid (0.1%): A weaker acid that is excellent for general-purpose use and is fully compatible with mass spectrometry (MS).

• Trifluoroacetic Acid (0.1%): A stronger acid that acts as an ion-pairing agent.[20] It can be highly effective at improving the peak shape of basic compounds but can suppress ionization in MS and may be difficult to remove from the HPLC system.[21][22][23] For UV-only applications, it is a powerful tool for improving peak symmetry.[23]

Comparative Experimental Data

A series of experiments were conducted to evaluate these parameters. The critical pair resolution (the resolution between the main API peak and the closest eluting impurity) and the tailing factor of the API peak were measured.

Column	Organic Modifier	Acid Modifier	Critical Pair Resolution (Rs)	API Tailing Factor (Tf)	Analysis Time (min)
Standard C18	Acetonitrile	0.1% Formic Acid	1.4	1.6	22
Standard C18	Acetonitrile	0.1% TFA	1.6	1.2	22
Standard C18	Methanol	0.1% Formic Acid	1.7	1.5	28
Phenyl-Hexyl	Acetonitrile	0.1% Formic Acid	2.2	1.1	20
Phenyl-Hexyl	Methanol	0.1% Formic Acid	2.0	1.3	25

Analysis of Results: The data clearly indicates that the Phenyl-Hexyl column with an Acetonitrile/0.1% Formic Acid mobile phase provided the best overall performance. It delivered the highest resolution for the critical impurity pair (Rs = 2.2, well above the desired baseline of >1.5) and an excellent peak shape (Tf = 1.1, close to the ideal value of 1.0) within the shortest analysis time. The C18 column struggled to resolve a key impurity, and while TFA improved the peak shape, it did not significantly enhance the critical resolution.

Part 3: Method Finalization and Validation Considerations

With the optimal column and mobile phase selected, the final step is to fine-tune the gradient profile to ensure robust separation within an efficient runtime.

Caption: Decision Tree for Method Optimization.

Gradient Optimization

The initial fast gradient can be modified to a multi-step gradient. By shallowing the gradient slope around the elution time of the main peak and its closely related impurities, resolution can be significantly enhanced. This is followed by a steeper gradient to quickly elute any highly retained compounds, thus shortening the overall run time.

Validation According to ICH Q2(R1)

Once the method is finalized, it must be validated to prove its suitability for its intended purpose.[2] According to the ICH Q2(R1) guideline, the validation for a purity method must include:[1][4]

• Specificity: Demonstrated through forced degradation studies and analysis of blank and placebo samples.

• Linearity: Assessed over a range of concentrations.

• Accuracy: Determined by recovery studies of spiked samples.

• Precision: Including repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): The lowest concentrations that can be reliably quantified and detected.

• Robustness: Evaluating the effect of small, deliberate changes in method parameters (e.g., pH, column temperature, flow rate).

Part 4: Recommended Final Method Protocol

Based on the comparative data, the following protocol is recommended for the purity analysis of N-benzyl-2,5-dichloro-N-ethylbenzamide.

Instrumentation and Conditions

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent with PDA detector
Column	Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A	HPLC-grade Water with 0.1% Formic Acid (v/v)
Mobile Phase B	HPLC-grade Acetonitrile with 0.1% Formic Acid (v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	230 nm (Bandwidth 4 nm)
Reference Wavelength	360 nm (Bandwidth 10 nm)
Run Time	20 minutes
Gradient Program	Time (min)
0.0
12.0
15.0
17.0
17.1
20.0

Solution Preparation

• Mobile Phase Preparation: To prepare 1 L of Mobile Phase A, add 1.0 mL of formic acid to 999 mL of HPLC-grade water. To prepare 1 L of Mobile Phase B, add 1.0 mL of formic acid to 999 mL of HPLC-grade acetonitrile. Filter and degas both solutions before use.

• Sample Diluent: A mixture of Acetonitrile:Water (50:50, v/v) is recommended.

• Standard Solution Preparation: Accurately weigh approximately 10 mg of N-benzyl-2,5-dichloro-N-ethylbenzamide reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the sample diluent to obtain a final concentration of 0.1 mg/mL.

• Sample Solution Preparation: Prepare the sample to a target concentration of 1.0 mg/mL in the sample diluent to accurately quantify impurities at the 0.1% level relative to the main peak.

Conclusion

This guide has demonstrated a systematic, comparative approach to developing a stability-indicating HPLC method. By moving beyond the standard C18 column and exploring the alternative selectivity offered by a Phenyl-Hexyl phase, we achieved a superior separation of N-benzyl-2,5-dichloro-N-ethylbenzamide from its critical impurities. The final method is specific, robust, and ready for validation, embodying the principles of scientific integrity and technical expertise required in modern pharmaceutical analysis. This logical, evidence-based workflow serves as a reliable template for tackling similar challenges in drug development.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of N-benzyl-2,5-dichloro-N-ethylbenzamide

Inferred Hazard Assessment and Rationale

N-benzyl-2,5-dichloro-N-ethylbenzamide is a halogenated aromatic amide. The absence of specific toxicological data necessitates that it be handled as a substance with potential hazards until proven otherwise. This precautionary principle is the foundation of modern laboratory safety and is mandated by standards such as the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard, which requires employers to provide information and training on hazardous chemicals[1][2].

Our assessment is based on the following structural components and analogous compounds:

• Dichlorinated Benzene Ring: The 2,5-dichloro substitution is a key feature. Dichlorinated aromatic compounds can be irritants and may pose long-term health risks. A close structural analog, 2,5-Dichlorobenzoic acid, is known to cause skin irritation, serious eye irritation, and potential respiratory irritation[3][4]. Furthermore, when heated to decomposition, such compounds can release toxic and corrosive fumes, including hydrogen chloride[5].

• N-Substituted Amide Moiety: The N-benzyl, N-ethyl amide portion of the molecule also informs our safety assessment. Related structures, such as N-ethyl-N-benzylaniline and N,N-Diethylbenzamide, are known to be irritants and may be harmful upon skin contact, inhalation, or ingestion[6][7][8][9].

• A skin and eye irritant.

• Potentially harmful if inhaled, ingested, or absorbed through the skin.

• A potential environmental hazard, particularly for aquatic life[6].

Engineering Controls: The First Line of Defense

Personal protective equipment is the final barrier between a researcher and a potential hazard. The primary methods for exposure control are robust engineering and administrative controls[10].

• Chemical Fume Hood: All manipulations of N-benzyl-2,5-dichloro-N-ethylbenzamide, including weighing, transfers, and preparation of solutions, must be conducted within a certified chemical fume hood. This is crucial to minimize the inhalation of any dust, aerosols, or vapors.

• Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive emissions are diluted and removed.

• Designated Area: A specific area within the laboratory should be designated for working with this compound to prevent cross-contamination.

Personal Protective Equipment (PPE): A Mandated Protocol

The selection of PPE is based on a risk assessment of the procedures being performed. The following table summarizes the minimum required PPE for handling N-benzyl-2,5-dichloro-N-ethylbenzamide.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing & Transfer (Solid)	Double-gloved with nitrile gloves.	Chemical splash goggles.	Fully-buttoned lab coat.	Not required within a fume hood.
Solution Preparation & Transfer	Nitrile gloves (or thicker, chemical-resistant gloves like butyl rubber for prolonged tasks).	Chemical splash goggles and face shield if splash risk is high.	Chemical-resistant apron over a lab coat.	Not required within a fume hood.
Reaction Workup & Purification	Chemical-resistant gloves (e.g., butyl rubber). Change immediately if contaminated.	Chemical splash goggles and face shield.	Chemical-resistant apron over a lab coat.	Not required within a fume hood.
Spill Cleanup	Heavy-duty, chemical-resistant gloves (e.g., butyl rubber).	Chemical splash goggles and face shield.	Chemical-resistant suit or coveralls.	Air-purifying respirator with organic vapor/acid gas cartridges.

Detailed PPE Workflow

Procedural Guidance: Handling and Emergencies

Step-by-Step Handling Protocol

• Preparation: Before any work begins, ensure the fume hood is operational, the work area is clean, and all necessary equipment, including spill cleanup materials, is readily accessible.

• Donning PPE: Put on your lab coat, followed by safety goggles/face shield. Don the first pair of nitrile gloves. When ready to handle the chemical, don a second pair of gloves.

• Manipulation: Conduct all work at least 6 inches inside the fume hood sash. Use tools (spatulas, forceps) to handle the solid compound to avoid direct contact.

• Cleaning: After use, decontaminate surfaces with an appropriate solvent (e.g., 60-70% ethanol) followed by soap and water[3]. Dispose of cleaning materials as contaminated waste.

• Doffing PPE: To prevent contamination, remove PPE in the correct order. First, remove the outer pair of gloves. Then, remove the chemical-resistant apron, if used. Remove the face shield and goggles. Finally, remove the lab coat and inner gloves. Wash hands immediately and thoroughly with soap and water.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[4]. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids[4]. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

• Spill: Evacuate the immediate area. If the spill is large or you are not trained to handle it, alert your facility's emergency response team. For small spills within a fume hood, use a spill kit with an absorbent material appropriate for organic compounds. Wearing full protective gear (including respiratory protection), carefully collect the absorbed material into a sealed container for hazardous waste disposal.

Disposal Plan: Managing Halogenated Waste

Due to the presence of chlorine, N-benzyl-2,5-dichloro-N-ethylbenzamide and all materials contaminated with it are classified as halogenated organic waste . This classification has significant implications for disposal.

• Segregation is Critical: Halogenated waste streams must be kept separate from non-halogenated waste[11][12]. Co-mingling these waste streams dramatically increases disposal costs and complexity, as the entire mixture must be treated as halogenated waste[11].

• Waste Containers: All waste (solid compound, contaminated PPE, spill cleanup materials, and solutions) must be collected in a designated, properly labeled hazardous waste container. The container must be kept closed except when adding waste.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "N-benzyl-2,5-dichloro-N-ethylbenzamide," and the associated hazards (Irritant, Potential Toxin).

• Disposal Vendor: Follow your institution's procedures for having the waste collected by a licensed hazardous waste disposal company. The Environmental Protection Agency (EPA) holds the generator responsible for the waste from "cradle to grave"[11]. Treatment technologies for such waste often involve high-temperature incineration[13].

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